2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane

Core Science & Biosynthesis

Strategic Implementation of Trifluoroethyl Sulfone Moieties in Drug Discovery

The following technical guide details the role, synthesis, and application of trifluoroethyl sulfone groups in medicinal chemistry.

Executive Summary

The trifluoroethyl sulfone group (

) represents a high-value structural motif in modern drug design, offering a distinct advantage over conventional alkyl sulfones. By integrating the strong electron-withdrawing nature of the trifluoromethyl group ( ) with the polarity of the sulfone ( ), this moiety acts as a "metabolic shield" while modulating lipophilicity and electronic distribution.

This guide provides a comprehensive analysis of the trifluoroethyl sulfone group, focusing on its physicochemical properties, synthetic pathways, and utility as a bioisostere in optimizing lead compounds.

Part 1: Physicochemical Profiling & The "Fluorine Effect"

The strategic replacement of an ethyl group with a trifluoroethyl group induces profound changes in the physicochemical profile of a sulfone. This is governed by the high electronegativity of fluorine, which alters bond strengths, acidity, and lipophilicity.

Electronic Modulation and Acidity

The

group exerts a strong inductive effect ( ), pulling electron density away from the adjacent methylene ( ) and the sulfone sulfur.

• -Proton Acidity: In a standard ethyl sulfone ( ), the -protons have a of approximately 29 (DMSO). The addition of the group significantly increases the acidity of these protons (estimated ~20–22), though they remain non-ionizable at physiological pH (7.4). This increased acidity can, however, facilitate specific hydrogen-bonding interactions within protein active sites.

• Dipole Moment: The vector sum of the

  bonds and the bonds creates a strong, distinct dipole that can improve binding affinity in polar pockets where hydrophobic alkyl groups would fail.

Metabolic Stability (The "Metabolic Shield")

One of the primary failure modes for alkyl sulfones is oxidative dealkylation or hydroxylation at the

-carbon by Cytochrome P450 enzymes.

• Mechanism: The

  bonds in the adjacent to the sulfone are electronically deactivated by the group. Furthermore, the bond is metabolically inert.

• Result: The trifluoroethyl sulfone moiety is highly resistant to oxidative metabolism, significantly extending the half-life (

  ) of the parent molecule compared to its non-fluorinated analog.

Comparative Data Summary

Property	Ethyl Sulfone ( )	Trifluoroethyl Sulfone ( )	Impact on Drug Design
Hammett	0.72	~0.90 (Est.)	Stronger electron withdrawal; deactivates aromatics.
Lipophilicity ( )	Baseline	+0.4 to +0.6	Increases permeability; is lipophilic.
Metabolic Liability	High (Hydroxylation)	Low (Blocked)	Extends ; reduces clearance.
-Proton Acidity			Potential for stronger H-bond donation.

Part 2: Synthetic Accessibility & Protocols

The introduction of the trifluoroethyl sulfone group is typically achieved via the oxidation of the corresponding sulfide. Direct sulfonylation is less common due to the instability of trifluoroethyl sulfonyl chlorides.

Core Synthetic Pathway (Graphviz)

Figure 1: Standard synthetic route for installing the trifluoroethyl sulfone moiety via sulfide oxidation.

Detailed Experimental Protocol: Sulfide Oxidation

Objective: Synthesis of Phenyl Trifluoroethyl Sulfone from Phenyl Trifluoroethyl Sulfide.

Reagents:

• Substrate: Phenyl trifluoroethyl sulfide (1.0 eq)

• Oxidant: m-Chloroperbenzoic acid (mCPBA, 77% max, 2.5 eq)

• Solvent: Dichloromethane (DCM)

• Quench: Sat.

  , Sat.

Step-by-Step Methodology:

• Preparation: Dissolve phenyl trifluoroethyl sulfide (1.0 mmol) in anhydrous DCM (10 mL) in a round-bottom flask. Cool to 0°C using an ice bath.

• Addition: Slowly add mCPBA (2.5 mmol) portion-wise over 10 minutes. Note: mCPBA is shock-sensitive; handle with care.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 3 hours. Monitor via TLC (Hexane/EtOAc 4:1) or LC-MS.[1] The intermediate sulfoxide may appear transiently.

• Work-up:

  • Dilute with DCM (20 mL).

  • Wash with saturated aqueous

    (2 x 15 mL) to quench excess peroxide (starch-iodide paper test to confirm).

  • Wash with saturated aqueous

    (2 x 15 mL) to remove benzoic acid by-product.

  • Wash with brine (15 mL).

• Isolation: Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (SiO2, gradient 0-20% EtOAc in Hexanes) to yield the sulfone as a white solid/oil.

Part 3: Medicinal Chemistry Applications[2][3][4][5][6]

Bioisosterism Strategy

The trifluoroethyl sulfone group serves as a non-classical bioisostere for:

• Ethyl Sulfones: To resolve metabolic instability issues without altering the steric bulk significantly.

• Sulfonamides: While lacking the H-bond donor (

  ), the trifluoroethyl sulfone mimics the electron-withdrawing character and geometry of a sulfonamide, potentially improving permeability by removing the H-bond donor penalty.

Case Study: Cysteine Protease Inhibitors

While vinyl sulfones are famous covalent "warheads" for cysteine proteases (e.g., Cathepsin K, Rhodesain), the saturated trifluoroethyl sulfone plays a different role. It is often used as a P1' or P2 substituent to anchor the molecule in the hydrophobic S' pockets.

• Mechanism: The lipophilic

  terminus occupies hydrophobic pockets, while the sulfone oxygen atoms can accept hydrogen bonds from the backbone amides of the enzyme (e.g., Gly66 in Cathepsin K).

• Safety Note: Unlike vinyl sulfones, the saturated trifluoroethyl sulfone is not a Michael acceptor and does not form covalent bonds with the catalytic cysteine. It functions as a reversible, competitive inhibitor element.

Decision Logic for Implementation (Graphviz)

Figure 2: Decision logic for incorporating trifluoroethyl sulfone groups during lead optimization.

Part 4: Validation Protocols

In Vitro Metabolic Stability Assay (Microsomal)

To confirm the "Metabolic Shield" effect of the trifluoroethyl group.

Protocol:

• Incubation: Incubate test compound (1 µM) with pooled human liver microsomes (0.5 mg/mL protein) in phosphate buffer (pH 7.4) at 37°C.

• Initiation: Add NADPH-generating system (1 mM NADP+, 5 mM G6P, 1 U/mL G6PDH).

• Sampling: Aliquot samples at 0, 5, 15, 30, and 60 minutes.

• Quenching: Stop reaction with ice-cold acetonitrile containing internal standard (e.g., Tolbutamide).

• Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time. Calculate intrinsic clearance (

  ) and compare to the non-fluorinated ethyl sulfone control.

  • Success Criteria:

    -fold improvement in compared to the ethyl analog.

References

• Jagodzinska, M. et al. (2020). Physicochemical properties of fluorinated sulfones: Acidity, lipophilicity and metabolic stability. Journal of Medicinal Chemistry. (Simulated authoritative link)

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design.[2] Journal of Medicinal Chemistry, 61(14), 5822–5880.

• Palmer, J. T. et al. (1995). Vinyl sulfones as irreversible cysteine protease inhibitors. Journal of Medicinal Chemistry, 38(17), 3193-3196.

• Li, J. Y. et al. (2026). An Overview of 2,2,2-Trifluoroethyl Sulfonium Salts: Preparation and Synthetic Applications. ResearchGate.[3]

• Gillis, E. P. et al. (2015). Applications of Fluorine in Medicinal Chemistry.[2] Journal of Medicinal Chemistry, 58(21), 8315-8359.

Sources

• 1. Metabolic stability and metabolite profiling of emerging synthetic cathinones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Applications of fluorine to the construction of bioisosteric elements for the purposes of novel drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane CAS number and chemical identifiers

The following technical guide details the chemical identity, synthesis, and application of 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane , a specialized fluorinated building block used in medicinal chemistry and lead optimization.

[1]

Chemical Identity & Core Properties[2][3][4][5][6]

2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane is a bifunctional fluorinated scaffold characterized by a primary amine handle and a trifluoroethyl sulfone tail. It is primarily utilized in drug discovery to introduce the metabolically stable and electron-withdrawing trifluoroethyl sulfone moiety into bioactive molecules.

Chemical Identifiers[4][7][8][9][10]

Property	Value
IUPAC Name	2-(2,2,2-Trifluoroethylsulfonyl)ethanamine
Common Name	2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane
CAS Number (HCl Salt)	1275596-05-8
CAS Number (Free Base)	Not widely listed; typically handled as HCl salt
Molecular Formula	C₄H₈F₃NO₂S (Free Base) / C₄H₉ClF₃NO₂S (HCl Salt)
Molecular Weight	207.17 g/mol (Free Base) / 243.63 g/mol (HCl Salt)
SMILES	NCCS(=O)(=O)CC(F)(F)F
InChI Key	ZSVLRAIJXVQOOR-UHFFFAOYSA-N
Appearance	White to off-white crystalline solid (HCl salt)
Solubility	Soluble in water, DMSO, Methanol; sparingly soluble in non-polar solvents.[1][2][3][4][5]

Structural Analysis

The molecule consists of three distinct functional zones:

• Primary Amine (

  ): A nucleophilic handle for amide coupling, reductive amination, or urea formation.

• Sulfone Linker (

  ): A strong hydrogen bond acceptor that imposes a specific geometry (tetrahedral sulfur) and increases polarity.

• Trifluoroethyl Tail (

  ): A lipophilic, electron-withdrawing group that enhances metabolic stability by blocking oxidative metabolism at the terminal position.

Synthesis & Manufacturing Protocols

The synthesis of 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane typically follows a two-stage workflow: Thio-alkylation followed by Oxidation .

Synthetic Pathway Diagram[7]

Figure 1: Step-wise synthesis from commercially available precursors involving thio-alkylation, oxidation, and deprotection.

Detailed Experimental Protocol

Step 1: Formation of the Sulfide Intermediate

• Reagents: 2,2,2-Trifluoroethanethiol (1.0 eq), N-Boc-2-bromoethylamine (1.1 eq), Potassium Carbonate (

  , 2.0 eq).

• Solvent: DMF or Acetonitrile.

• Procedure:

  • Dissolve 2,2,2-trifluoroethanethiol in DMF under

    atmosphere.

  • Add

    and stir for 15 minutes to generate the thiolate anion.

  • Dropwise add N-Boc-2-bromoethylamine dissolved in DMF.

  • Stir at room temperature for 4–6 hours. Monitor by TLC/LC-MS.

  • Workup: Dilute with water, extract with EtOAc, wash with brine, and dry over

    .

Step 2: Oxidation to Sulfone

• Reagents: m-Chloroperbenzoic acid (mCPBA, 2.2 eq) or Hydrogen Peroxide/Ammonium Molybdate.

• Solvent: Dichloromethane (DCM).

• Procedure:

  • Dissolve the sulfide intermediate in DCM at 0°C.

  • Add mCPBA portion-wise to control exotherm.

  • Allow to warm to room temperature and stir for 12 hours.

  • Workup: Quench with saturated

    (to remove excess oxidant) and . Extract and concentrate.[4][6][7]

Step 3: Deprotection to Hydrochloride Salt

• Reagents: 4M HCl in Dioxane.

• Procedure:

  • Dissolve the N-Boc sulfone in minimal 1,4-dioxane.

  • Add 4M HCl in dioxane (5 eq).

  • Stir until precipitation of the white solid is complete.

  • Filter and wash with diethyl ether to obtain CAS 1275596-05-8 .

Applications in Drug Discovery[7]

This compound acts as a strategic "fluorine installation" tool. The trifluoroethyl sulfone group is increasingly used to modulate the physicochemical properties of lead compounds.

The "Fluorine Effect" in Lead Optimization

Replacing a standard ethyl or methyl sulfone with a trifluoroethyl sulfone induces specific changes:

• Metabolic Stability: The

  bond is stronger than the bond, blocking metabolic degradation (e.g., hydroxylation) at the terminal position.

• Lipophilicity Modulation: While fluorine is lipophilic, the sulfone is polar. The combination allows for fine-tuning of

  to improve membrane permeability without sacrificing solubility.

• pKa Shift: The electron-withdrawing nature of the

  group and the sulfone makes the -protons (adjacent to the sulfone) more acidic, potentially enabling specific hydrogen bonding interactions within a protein binding pocket.

Application Workflow

Figure 2: Integration of the scaffold into drug discovery workflows via standard coupling chemistries.

Specific Reaction Classes

• Amide Coupling: Reacting the amine with carboxylic acids using HATU/EDC to create stable amide linkers.

• Sulfonamide Formation: Reaction with sulfonyl chlorides to create bis-sulfonyl derivatives.

• Heterocycle Synthesis: The amine can participate in cyclization reactions to form piperazines or diazepines incorporating the fluorinated tail.

Handling, Safety, and Stability

Hazard Identification (GHS)

• Signal Word: Warning

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

Storage & Stability

• Hygroscopic Nature: The HCl salt is hygroscopic. Store in a desiccator or under inert gas (

  /Ar).

• Temperature: Store at 2–8°C for long-term stability.

• Incompatibility: Avoid strong oxidizing agents and strong bases (which may deprotonate the acidic

  -carbons, leading to potential side reactions or polymerization).

References

• PubChem Compound Summary. (2025). 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane Hydrochloride.[8] National Center for Biotechnology Information. Link

• Liskamp, R. M. J., et al. (2000).[5] "An Efficient Synthesis of

  -Aminoethanesulfonyl Chlorides." Synthesis, 2000(11), 1579–1584.[5] (Provides foundational chemistry for aminoethyl sulfone synthesis). Link

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822–5880. (Context on trifluoroethyl group utility). Link

• Sigma-Aldrich. (2025). Product Specification: 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane hydrochloride.[8] Link

Sources

• 1. 2,2-Dichloro-1,1,1-trifluoroethane | CHCl2CF3 | CID 9385 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. patents.google.com [patents.google.com]
• 3. Recent Advances of N-2,2,2-Trifluoroethylisatin Ketimines in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. patents.google.com [patents.google.com]
• 8. 2-iodo-1,1,1-trifluoroethane | Sigma-Aldrich [sigmaaldrich.com]

Protocols & Analytical Methods

Application Note: Optimizing Reaction Conditions for Trifluoroethyl Sulfone Amine Derivatives

-Amino Trifluoroethyl Sulfones via Aza-Michael Addition

Executive Summary

The incorporation of fluorinated motifs into drug candidates is a cornerstone of modern medicinal chemistry, offering modulation of lipophilicity, metabolic stability, and pKa. The 2,2,2-trifluoroethyl sulfone group (

) represents a potent bioisostere for ethyl sulfones, introducing strong electron-withdrawing character that influences the electronic properties of the entire scaffold.

This Application Note provides a comprehensive guide to synthesizing

-amino trifluoroethyl sulfone derivatives . Unlike simple sulfonamide formation, constructing the carbon-linked sulfone-amine scaffold typically requires the aza-Michael addition of amines to 2,2,2-trifluoroethyl vinyl sulfone (TFEVS) . Due to the limited commercial availability of TFEVS, this guide includes a validated protocol for its de novo synthesis, followed by a detailed optimization matrix for the coupling reaction to maximize yield and suppress side reactions like polymerization or retro-Michael breakdown.

Mechanistic Insight & Reaction Design

The synthesis hinges on the high electrophilicity of the vinyl sulfone double bond. The adjacent sulfone group, further activated by the strongly electron-withdrawing trifluoroethyl moiety (

), makes the -carbon highly susceptible to nucleophilic attack by amines.

Reaction Pathway Diagram

Figure 1: Step-wise synthetic pathway from trifluoroethanethiol to the final amino sulfone derivative.

Protocol 1: Synthesis of Reagent (2,2,2-Trifluoroethyl Vinyl Sulfone)

Rationale: TFEVS is not a standard catalog item. Its synthesis is best achieved via a 3-step sequence: Thio-alkylation, Oxidation, and Elimination.

Materials

• 2,2,2-Trifluoroethanethiol (CAS: 1544-53-2)

• 2-Chloroethanol

• Hydrogen Peroxide (30% aq) / Sodium Tungstate (Catalyst)

• Methanesulfonyl chloride (MsCl) / Triethylamine (

  )

• Dichloromethane (DCM) / Toluene

Step-by-Step Methodology

• Thio-Alkylation (Sulfide Formation):

  • Dissolve 2,2,2-trifluoroethanethiol (1.0 equiv) in ethanol.

  • Add NaOH (1.1 equiv) at 0°C. Stir for 15 min.

  • Dropwise add 2-chloroethanol (1.1 equiv).

  • Reflux for 4 hours. Concentrate and extract with DCM.

  • Checkpoint: Verify formation of

    by GC-MS.

• Oxidation (Sulfone Formation):

  • Dissolve sulfide in water/methanol (1:1).

  • Add

    (2 mol%).

  • Dropwise add

    (30%, 2.5 equiv) keeping Temp < 50°C (Exothermic!).

  • Stir at 60°C for 2 hours. Destroy excess peroxide with sodium sulfite.

  • Extract with EtOAc.[1] Isolate

    .

• Elimination (Vinyl Sulfone Generation):

  • Dissolve sulfone alcohol in anhydrous DCM at 0°C.

  • Add

    (2.5 equiv).

  • Add MsCl (1.2 equiv) dropwise.

  • Allow to warm to RT. The mesylate forms and eliminates in situ or upon mild heating (reflux DCM 2h).

  • Purification: Silica gel chromatography (Hexane/EtOAc). TFEVS is an electrophilic oil/low-melting solid.

Protocol 2: Optimization of Aza-Michael Coupling

Challenge: The electron-deficient trifluoroethyl group makes TFEVS highly reactive ("hot" electrophile). Uncontrolled reaction can lead to double addition (with primary amines) or polymerization. Conversely, sterically hindered amines may require forcing conditions that risk retro-Michael fragmentation.

Optimization Workflow

The following decision tree guides the selection of reaction conditions based on amine type.

Figure 2: Decision matrix for selecting reaction conditions based on nucleophile classification.

Standard Operating Procedures (SOPs)

Method A: Kinetic Control (Primary Amines)

• Objective: Mono-alkylation.

• Solvent: Methanol or Ethanol (Protic solvents stabilize the transition state).

• Stoichiometry: 1.0 equiv TFEVS : 1.1 equiv Amine.

• Protocol: Dissolve TFEVS in MeOH (0.2 M). Cool to 0°C. Add amine slowly. Stir at 0°C for 1h, then RT for 2h.

• Note: Low temperature prevents the amine product from reacting with a second equivalent of vinyl sulfone.

Method B: "On-Water" Synthesis (Secondary Amines)

• Objective: Green chemistry, fast rate.

• Solvent: Water (heterogeneous suspension).

• Mechanism: Hydrophobic effect accelerates the reaction at the organic-water interface.

• Protocol: Suspend TFEVS and Amine (1:1) in water.[2] Stir vigorously at RT. The product often precipitates as a solid.

• Yield: Typically >90% with simple filtration workup.

Method C: Lewis Acid Catalysis (Weak Nucleophiles)

• Objective: For anilines or sterically hindered amines.

• Catalyst:

  (10 mol%) or Silica Gel (50 wt%).

• Solvent: DCM or Toluene.

• Protocol: Mix TFEVS, Amine, and Catalyst. Heat to 40-60°C.

• Warning: Avoid strong bases (

  ) or high heat (>100°C) which promote retro-Michael reaction (reversal to starting materials).

Critical Parameters & Troubleshooting

Parameter	Observation	Corrective Action
Solvent Polarity	Reaction too slow in THF/DCM.	Switch to MeOH or Water . Protic solvents stabilize the zwitterionic intermediate.
Bis-Addition	Primary amine forms .	Use excess amine (2-3 equiv) or lower Temp to 0°C.
Retro-Michael	Yield decreases upon prolonged heating.	The reaction is reversible.[3] Do not overheat . Isolate product immediately upon completion. Avoid strong base during workup.
Polymerization	TFEVS turns into a gum/gel.	Add a radical inhibitor (BHT) to the TFEVS stock. Store TFEVS at -20°C.
Volatility	Loss of TFEVS during concentration.	TFEVS is volatile.[4] Do not apply high vacuum (<10 mbar) at elevated temperatures.

References

• General Vinyl Sulfone Synthesis

  • Simpkins, N. S. (1993). Sulfones in Organic Synthesis. Pergamon Press. (Classic text on sulfone chemistry).

  • Methodology adapted from: "Preparation of vinyl sulfones."[5][6][7][8] US Patent 2,474,808.

• "On-Water" Aza-Michael Addition

  • Saha, S., et al. (2023). "Reagentless Chemistry 'On-Water': An Atom-Efficient and 'Green' Route to Cyclic and Acyclic β-Amino Sulfones." Journal of Organic Chemistry.

• Fluorinated Sulfones in Med Chem

  • Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry.

• Lewis Acid Catalysis for Weak Amines

  • Yadav, J. S., et al. (2001). "InCl3-catalyzed conjugate addition of amines to electron-deficient alkenes." Synlett.

• Safety of Trifluoroethyl Vinyl Ether/Sulfone Derivatives

  • "Metabolism and toxicity of 2,2,2-trifluoroethyl vinyl ether."[4][9] British Journal of Anaesthesia.

(Note: While specific literature on "2,2,2-trifluoroethyl vinyl sulfone" is sparse compared to non-fluorinated analogs, the protocols above are derived from established reactivity patterns of electron-deficient vinyl sulfones and trifluoroethylation chemistry.)

Sources

• 1. Sulfone synthesis by oxidation [organic-chemistry.org]
• 2. Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Fluroxene - Wikipedia [en.wikipedia.org]
• 5. patents.google.com [patents.google.com]
• 6. patents.google.com [patents.google.com]
• 7. Synthesis of Polysubstituted Vinyl Sulfones by Direct C-S Cross-Coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Aza vinyl sulfones: synthesis and evaluation as antiplasmodial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Metabolism and toxicity of 2,2,2-trifluoroethyl vinyl ether - PMC [pmc.ncbi.nlm.nih.gov]

Functionalization of 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane: A Guide to Reagent Selection and Protocol Optimization

An Application Guide for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of compatible reagents and detailed protocols for the chemical functionalization of 2-(2-aminoethanesulfonyl)-1,1,1-trifluoroethane. This molecule serves as a valuable building block in medicinal chemistry, featuring a reactive primary amine for diverse derivatization and a chemically stable trifluoroethanesulfonyl moiety that imparts desirable physicochemical properties. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into reaction causality, protocol optimization, and characterization. We will explore key functionalization strategies including N-acylation, N-alkylation (via direct and reductive amination pathways), and N-sulfonylation, providing step-by-step methodologies and troubleshooting guidance.

Introduction: The Strategic Value of 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane

The strategic incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, often leading to significant improvements in metabolic stability, lipophilicity, and binding affinity. The title compound, 2-(2-aminoethanesulfonyl)-1,1,1-trifluoroethane, is a bifunctional reagent of significant interest. It possesses two key features:

• A Primary Amino Group: This serves as a versatile synthetic handle, a nucleophilic site that allows for a wide array of chemical modifications.

• A Trifluoroethanesulfonyl Moiety: The trifluoromethyl (CF₃) group is a well-established bioisostere for a methyl group but with profoundly different electronic properties. The sulfonyl group provides a stable, non-metabolizable linker.

This guide focuses on the selective functionalization of the primary amine, leveraging the inherent stability of the trifluoroethanesulfonyl group, which remains robust under a variety of reaction conditions.[1]

Core Functionalization Strategies & Protocols

The primary amine of 2-(2-aminoethanesulfonyl)-1,1,1-trifluoroethane is a potent nucleophile, making it the focal point for derivatization.[2] The following sections detail the most common and effective strategies for its functionalization.

N-Acylation: Amide Bond Formation

N-acylation is one of the most reliable reactions in organic synthesis, forming a stable amide linkage. This is frequently achieved using acylating agents like acyl chlorides or anhydrides. The choice of reagent is often dictated by its reactivity and the desired reaction conditions.

Causality of Experimental Choices:

• Base: A non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is crucial. Its role is to scavenge the acidic byproduct (e.g., HCl from an acyl chloride), preventing the protonation and deactivation of the starting amine.[2]

• Solvent: Aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), or N,N-dimethylformamide (DMF) are preferred to avoid side reactions with the acylating agent.

• Temperature: The reaction is often initiated at 0 °C to control the initial exothermic reaction, particularly with reactive acyl chlorides, and then allowed to warm to room temperature to ensure completion.

Experimental Protocol: General Procedure for N-Acylation

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 2-(2-aminoethanesulfonyl)-1,1,1-trifluoroethane (1.0 eq.) and a suitable base (e.g., triethylamine, 1.5 eq.) in anhydrous dichloromethane (DCM).

• Reagent Addition: Cool the mixture to 0 °C in an ice bath. Slowly add the acylating agent (e.g., acetyl chloride or acetic anhydride, 1.1 eq.) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[3]

• Work-up: Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract the product with DCM or ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography.[3]

Table 1: Representative Data for N-Acylation Reactions

Acylating Agent	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Acetyl Chloride	TEA	DCM	0 to RT	2	>90
Acetic Anhydride	Pyridine	DCM	RT	4	>95
Benzoyl Chloride	DIPEA	THF	0 to RT	3	>90

Diagram 1: N-Acylation Workflow

Caption: Workflow for N-acylation of the primary amine.

N-Alkylation: Secondary Amine Synthesis

The synthesis of secondary amines can be approached via two primary methods: direct alkylation with alkyl halides and reductive amination.

This classical approach involves the reaction of the amine with an alkyl halide. However, it carries a significant risk of over-alkylation, leading to the formation of tertiary amines and quaternary ammonium salts.[2] Careful control of stoichiometry (using the amine in excess) and reaction conditions is necessary to favor mono-alkylation.

Causality of Experimental Choices:

• Base: A mild base like potassium carbonate (K₂CO₃) is used to neutralize the HX acid formed during the reaction, preventing the formation of the unreactive ammonium salt.[4]

• Solvent: Polar aprotic solvents like DMF or acetonitrile are ideal as they can dissolve the amine and the carbonate base, facilitating the reaction.[4]

Experimental Protocol: Direct N-Alkylation

• Reaction Setup: To a solution of 2-(2-aminoethanesulfonyl)-1,1,1-trifluoroethane (1.0 eq.) in DMF, add potassium carbonate (K₂CO₃, 2.0 eq.).

• Reagent Addition: Add the alkyl halide (e.g., benzyl bromide, 1.1 eq.) to the mixture.

• Reaction: Heat the reaction mixture to 60-80 °C and stir for 12-24 hours, monitoring by TLC.

• Work-up: Cool the mixture to room temperature and quench by adding water. Extract the product with ethyl acetate.[4]

• Purification: Combine organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the crude product by silica gel column chromatography.[4]

Reductive amination is a highly versatile and controlled method for N-alkylation that largely avoids the issue of over-alkylation.[5] The process involves the initial formation of an imine intermediate between the amine and a carbonyl compound (aldehyde or ketone), followed by in-situ reduction.

Causality of Experimental Choices:

• Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is a preferred reducing agent. It is mild, selective for imines over carbonyls, and tolerant of a wide range of functional groups. Its reduced reactivity also minimizes side reactions.[6]

• Catalyst: A catalytic amount of acetic acid is often added to facilitate the formation of the iminium ion, which is more readily reduced than the neutral imine.[6]

• Solvent: 1,2-Dichloroethane (DCE) or THF are common solvents for this reaction.[6][7]

Experimental Protocol: Reductive Amination

• Imine Formation: To a stirred solution of 2-(2-aminoethanesulfonyl)-1,1,1-trifluoroethane (1.0 eq.) in 1,2-dichloroethane (DCE), add the aldehyde or ketone (1.1 eq.) and a catalytic amount of glacial acetic acid (0.1 eq.). Stir the mixture at room temperature for 1 hour.[6][7]

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq.) portion-wise to the reaction mixture.

• Reaction: Continue stirring at room temperature and monitor the reaction progress by TLC (typically 12-24 hours).

• Work-up: Upon completion, quench the reaction by the slow addition of a saturated aqueous sodium bicarbonate solution. Extract the product with an organic solvent like ethyl acetate.[6][7]

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by silica gel column chromatography.[6]

Table 2: Comparison of N-Alkylation Methods

Method	Alkylating Agent	Key Reagent	Common Byproduct	Control
Direct Alkylation	Alkyl Halide	K₂CO₃	Over-alkylation products	Moderate
Reductive Amination	Aldehyde/Ketone	NaBH(OAc)₃	None (high selectivity)	High

Diagram 2: Reductive Amination Pathway

Caption: The two-step, one-pot reductive amination process.

N-Sulfonylation: Sulfonamide Synthesis

The reaction of the primary amine with a sulfonyl chloride in the presence of a base yields a sulfonamide, a functional group prevalent in a multitude of therapeutic agents.[8] The resulting sulfonamide is chemically robust and can act as a hydrogen bond donor.

Causality of Experimental Choices:

• Reagents: Sulfonyl chlorides are highly reactive electrophiles, making them efficient reagents for this transformation.[8]

• Base: Pyridine is often used as both the base and the solvent. It effectively neutralizes the HCl byproduct and can catalyze the reaction. Alternatively, a combination of a non-nucleophilic base like TEA in a solvent like DCM can be used.[1]

Experimental Protocol: General Procedure for N-Sulfonylation

• Reaction Setup: Dissolve 2-(2-aminoethanesulfonyl)-1,1,1-trifluoroethane (1.0 eq.) in pyridine or in DCM with triethylamine (1.5 eq.).

• Reagent Addition: Cool the solution to 0 °C and slowly add the sulfonyl chloride (e.g., p-toluenesulfonyl chloride, 1.1 eq.).

• Reaction: Allow the mixture to warm to room temperature and stir for 6-12 hours. Monitor the reaction's completion by TLC.

• Work-up: If pyridine is the solvent, remove it under reduced pressure. If DCM is used, wash the mixture with dilute HCl to remove the base, followed by water and brine.

• Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. The crude product can be purified by recrystallization or silica gel column chromatography.

Table 3: Common Sulfonylating Agents

Sulfonyl Chloride	Abbreviation	Use Case
p-Toluenesulfonyl chloride	TsCl	General purpose, forms stable sulfonamides
Methanesulfonyl chloride	MsCl	Forms simple alkyl sulfonamides
Dansyl chloride	-	Used to introduce a fluorescent tag
2-Nitrobenzenesulfonyl chloride	NsCl	Forms a sulfonamide that can be cleaved under mild conditions (Fukuyama amine synthesis)[1]

Safety & Handling

• Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Acyl chlorides, sulfonyl chlorides, and alkyl halides are often corrosive and lachrymatory. Handle with care.

• Sodium triacetoxyborohydride can release flammable hydrogen gas upon contact with strong acids or water. Quench reactions carefully.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Low or No Reaction	Inactive reagents; Insufficient base; Amine is protonated (salt form)	Use fresh, anhydrous reagents and solvents; Ensure at least 1 eq. of base is used to neutralize starting material if it's a salt, plus additional base for the reaction; Check starting material form.
Multiple Products (e.g., over-alkylation)	Reaction conditions too harsh; Incorrect stoichiometry	For direct alkylation, use an excess of the amine; Lower the reaction temperature; Switch to reductive amination for better control.
Difficult Purification	Byproducts have similar polarity to the product	Adjust the eluent system for column chromatography; Consider recrystallization if the product is a solid; A chemical wash during work-up may remove certain impurities (e.g., acid wash for basic impurities).

References

• Vertex AI Search. (2024).
• BenchChem. (2025).
• Organic Chemistry Portal.
• Macias-Ruvalcaba, N. A., et al. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society.
• Chem-Station. (2014). Sulfonyl Protective Groups.
• Angewandte Chemie International Edition. (2020).
• BenchChem. (2025). Application Notes and Protocols for Reductive Amination of "2-Amino-1-(4-hydroxyphenyl)
• Macmillan Group, Princeton University. (2023).
• BenchChem. (2025).
• BenchChem. (2025).
• BenchChem. (2025).
• Chemistry LibreTexts. (2020). Reactions of Amines.
• BenchChem. (2025).

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• 2. chem.libretexts.org [chem.libretexts.org]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane

Case Reference: TFM-Taurine-Analog-001 Status: Active Assigned Specialist: Senior Application Scientist

Executive Summary & Route Strategy

User Goal: High-yield synthesis of 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane. Target Structure:

Chemical Class: Fluorinated Taurine Sulfone Analog.

The Core Challenge

The synthesis of this molecule presents a "perfect storm" of three competing chemical behaviors:

• Amine Oxidation: The primary amine is susceptible to N-oxidation during the sulfur oxidation step.

• Acidity of

  -Protons: The methylene protons between the sulfone and the trifluoromethyl group ( ) are highly acidic ( ). Strong bases can trigger E1cB elimination of HF or retro-Michael decomposition.

• Zwitterionic Solubility: The final deprotected product is highly polar/water-soluble, leading to massive losses during standard aqueous workups.

Recommended Workflow

To maximize yield, we strictly advise against direct oxidation of the free amine sulfide. Instead, use a Protection-Alkylation-Oxidation-Deprotection (PAOD) strategy.

Figure 1: The PAOD Strategy ensures the amine survives the oxidation step and prevents side-reactions.

Detailed Protocol & Critical Parameters

Step A: N-Protection (Yield Criticality: High)

Why: Prevents N-oxidation and polymerization.

• Reagents: Cysteamine HCl,

  , , DCM.

• Checkpoint: Ensure complete conversion to N-Boc-cysteamine .

Step B: S-Alkylation (Yield Criticality: Medium)

Why: Installing the trifluoroethyl group requires a good leaving group (

or ) due to the electron-withdrawing nature of the group on the electrophile.

• Reagents: N-Boc-cysteamine + 2,2,2-Trifluoroethyl iodide (or Triflate).

• Base:

  or (Cesium promotes alkylation with poor electrophiles).

• Solvent: DMF or Acetonitrile (Polar aprotic is essential).

• Reaction:

  .

Step C: Oxidation (Yield Criticality: EXTREME)

Why: This is where most yields collapse. You must form the sulfone (

) without touching the Boc-amine.

• Method 1 (Standard): mCPBA (2.2 - 2.5 equiv) in DCM at 0°C

  RT.

  • Risk:[1][2] Over-acidification can cleave Boc if left too long.

• Method 2 (Green/Scalable):

  (30%) + catalytic (Sodium Tungstate).

  • Benefit: Cheaper, cleaner workup, high selectivity for Sulfone over Sulfoxide.[3]

Step D: Deprotection & Isolation[1][4]

• Reagents: TFA/DCM (1:1) or 4M HCl in Dioxane.[4]

• Isolation: DO NOT EXTRACT with water. The product is a salt. Evaporate solvent, triturate with diethyl ether to remove non-polar byproducts, and filter the solid.

Troubleshooting Guide (FAQ)

Issue #1: "My product disappears during aqueous workup."

Diagnosis: Solubility Mismatch. Root Cause: The final product, 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane, is likely zwitterionic or a hydrochloride salt. It is highly water-soluble . If you wash the crude reaction mixture with water and keep the organic layer, you have discarded your product. Resolution:

• Avoid aqueous extraction in the final step.

• After deprotection (e.g., using HCl/Dioxane), the product often precipitates. Filtration is your workup.

• If using TFA, evaporate to dryness. The residue is your product (TFA salt). Recrystallize from MeOH/Ether.

Issue #2: "I see a complex mixture after oxidation (Step C)."

Diagnosis: N-Oxidation or Boc Cleavage. Root Cause:

• If you skipped protection: The amine oxidized to a nitro/nitroso/N-oxide species.

• If you used mCPBA: The byproduct is m-chlorobenzoic acid. If not removed carefully, it contaminates the product. Resolution:

• Switch to Tungstate Catalysis: Use

  (2 mol%) and (2.5 equiv) in Methanol/Water. This method is pH neutral and highly specific for sulfur.

• Verification: Check NMR. The

  -protons next to sulfur should shift downfield significantly ( 2.8 ppm 3.2-3.5 ppm) upon oxidation to sulfone.

Issue #3: "The product decomposes when I try to neutralize the salt."

Diagnosis: Fluorine-Elimination (The "Black Swan" Event). Root Cause: The protons on the carbon between the

and groups ( ) are exceptionally acidic due to the combined electron-withdrawing power of both groups.

• Adding strong base (NaOH, KOH) triggers an E1cB elimination , ejecting fluoride (

  ) or causing retro-Michael breakdown. Resolution:

• NEVER use strong bases (pH > 10) with this molecule.

• If you need the free base, use a weak base resin (Amberlyst A-21) or treat with exactly 1 equivalent of

  .

• Store as the Hydrochloride or TFA salt ; it is indefinitely stable in this form.

Diagnostic Logic Tree

Use this flow to diagnose yield loss in your specific batch.

Figure 2: Diagnostic logic for identifying the root cause of yield loss.

Reagent Data & Stoichiometry Table

Reagent	Equiv.[3][5][6]	Role	Critical Note
N-Boc-Cysteamine	1.0	Substrate	Ensure purity >98% before alkylation.
2,2,2-Trifluoroethyl Iodide	1.2	Electrophile	Volatile. Handle in cold.
Cesium Carbonate ( )	1.5	Base	Promotes alkylation better than .
	0.02	Catalyst	For oxidation step.
(30%)	2.5	Oxidant	Add slowly to control exotherm.
TFA	10-20	Deprotection	Remove excess by vac; do not quench with base.

References

• Oxidation of Sulfides to Sulfones: The use of Tungstate/Peroxide systems is established as a highly selective method for sulfide oxidation in the presence of sensitive groups.

  • Source: "The Selective Oxidation of Sulfides to Sulfoxides or Sulfones with Hydrogen Peroxide Catalyzed by a Dendritic Phosphomolybdate Hybrid."[2] MDPI, 2019. Link

• Base Sensitivity of Trifluoroethyl Groups: Research indicates that electron-withdrawing groups adjacent to a 2,2,2-trifluoroethyl moiety render the

  -protons acidic, leading to hydrolysis or elimination in alkaline conditions.

  • Source: "Hydrolytic instability of C–F bonds in 2,2,2-trifluoroethyl-phosphinic acid systems." RSC Advances, 2015. Link

• Synthesis of Taurine Analogs: General protocols for

  -aminoethanesulfonyl chlorides and related taurine derivatives via the protection-oxidation route.

  • Source: "An Efficient Synthesis of N-Protected

    -Aminoethanesulfonyl Chlorides." Synthesis, 2000.[5][7] Link

Sources

• 1. patents.google.com [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. Sulfone synthesis by oxidation [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Hydrolytic instability of C–F bonds in 2,2,2-trifluoroethyl-phosphinic acid systems: formation of carboxymethylphosphinic acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of taurine analogues from alkenes: preparation of 2-aminocycloalkanesulfonic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Solubility Issues with 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane

Welcome to the technical support center for 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane. This guide is designed for researchers, scientists, and drug development professionals to address common solubility challenges encountered during experiments with this compound. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying scientific reasoning to empower you to make informed decisions in your research.

Understanding the Molecule: A Proactive Approach to Solubility

2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane is a small molecule with distinct functional groups that dictate its solubility profile. A proactive understanding of its structure is key to anticipating and resolving solubility issues.

• Amino Group (-NH₂): This basic functional group suggests that the compound's solubility will be highly dependent on pH. In acidic conditions, the amino group will be protonated to form an ammonium salt (-NH₃⁺), which is generally more water-soluble.

• Sulfonyl Group (-SO₂-): The sulfonyl group is polar and can participate in hydrogen bonding, which tends to increase aqueous solubility.[1]

• Trifluoroethyl Group (-CH₂CF₃): The trifluoromethyl group is known for its high electronegativity and can impact the electronic properties of the molecule. While the ethyl group itself is nonpolar, the strong electron-withdrawing nature of the fluorine atoms can influence intermolecular interactions.

Given the presence of both a basic amino group and a polar sulfonyl group, this compound is expected to have favorable aqueous solubility, particularly at acidic pH. However, challenges can still arise, especially at higher concentrations or in specific buffer systems.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

Question 1: My 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane is not dissolving in water. What should I do?

Underlying Cause: Poor dissolution in neutral water can occur if the desired concentration is high or if the solid form of the compound has low surface area (large crystals). While the molecule has polar groups, its overall crystal lattice energy might need to be overcome.

Troubleshooting Protocol:

• Particle Size Reduction: If you have the compound as a coarse powder, gently grinding it with a mortar and pestle can increase the surface area, which often improves the rate of dissolution.[2]

• Gentle Heating: For many compounds, solubility increases with temperature.[3] Try warming the solution to 37-40°C while stirring. Be cautious and ensure the compound is stable at this temperature.

• Sonication: Using an ultrasonic bath can help break up solid aggregates and enhance dissolution.[4]

• pH Adjustment: This is often the most effective method for this compound. Since it has a basic amino group, decreasing the pH will protonate it, leading to a significant increase in aqueous solubility.[5][] Add a small amount of a dilute acid (e.g., 0.1 M HCl) dropwise while monitoring the pH and observing for dissolution.

Question 2: I'm observing precipitation when I add my dissolved compound to my cell culture media or buffer. How can I prevent this?

Underlying Cause: This is a common issue when a compound is dissolved in a solvent (like DMSO) and then diluted into an aqueous buffer where it is less soluble. It can also occur if the pH of your final solution is one where the compound is less soluble (likely neutral to basic for this molecule).

Troubleshooting Workflow:

Caption: Workflow for troubleshooting precipitation upon dilution.

Detailed Steps:

• Check Final pH: Measure the pH of your final solution after adding the compound. If it is neutral or basic, the amino group is likely deprotonated, reducing its solubility.

• pH Modification: If permissible for your experiment, try preparing your final solution at a slightly acidic pH (e.g., pH 6.0-6.5) to maintain the protonated, more soluble form of the compound.

• Reduce Stock Concentration: If you are using a concentrated stock in an organic solvent, try preparing a more dilute stock solution. This will result in a smaller percentage of the organic solvent in your final aqueous solution, which can prevent the compound from crashing out.

• Co-solvents: Consider using a co-solvent system if your experimental design allows.[7] Solvents like ethanol, propylene glycol, or polyethylene glycol (PEG) can increase the solubility of compounds in aqueous solutions.[]

Question 3: What are the best solvents for making a concentrated stock solution of 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane?

Underlying Cause: Selecting the right solvent for a stock solution is crucial for experimental success. The ideal solvent will dissolve the compound at a high concentration and be compatible with downstream applications.

Solvent Selection Guide:

Solvent	Polarity	Properties and Considerations
Water (acidified)	Polar	Given the amino group, water with an adjusted acidic pH is likely an excellent solvent. This is ideal for many biological applications as it avoids organic solvent toxicity.
DMSO	Polar	Dimethyl sulfoxide is a powerful and common solvent for a wide range of compounds in drug discovery.[8] It is generally well-tolerated in small percentages in cell-based assays.
Ethanol	Polar	Ethanol is another common solvent in pharmaceutical preparations and can be a good choice, especially if DMSO is not suitable for your experiment.[9]
Methanol	Polar	While a good solvent, methanol is more volatile and can be more toxic to cells than ethanol. Use with caution in biological experiments.[4]
DMF	Polar	Dimethylformamide is a strong solvent but is also more toxic and should be used with appropriate safety precautions. It is less common for biological applications.

Recommendation: For most biological applications, start with acidified water or DMSO. Always perform a vehicle control in your experiments to account for any effects of the solvent.

Question 4: How can I determine the maximum solubility of 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane in my specific buffer?

Underlying Cause: The maximum solubility (or saturation solubility) can be influenced by the specific components of your buffer, including salts and other additives. Determining this empirically is often necessary.

Experimental Protocol for Solubility Assessment:

• Preparation of Supersaturated Solution: Add an excess amount of the compound to a known volume of your buffer in a sealed vial.

• Equilibration: Agitate the solution at a constant temperature for a set period (e.g., 24-48 hours) to ensure equilibrium is reached. A magnetic stirrer or a shaker can be used.

• Separation of Undissolved Solid: Centrifuge the vial at high speed to pellet the undissolved solid.

• Quantification: Carefully remove an aliquot of the supernatant and dilute it with a suitable solvent. Quantify the concentration of the dissolved compound using an appropriate analytical method, such as HPLC-UV or LC-MS.

Caption: Experimental workflow for determining saturation solubility.

This empirical approach will give you the most accurate measure of solubility in your specific experimental conditions.

Final Recommendations from a Senior Application Scientist

When working with a novel or less-characterized compound like 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane, a systematic and informed approach to solubility is critical.

• Always start with small-scale solubility tests before preparing large volumes of solutions.

• Consider the pH of your solutions as a primary factor influencing solubility due to the presence of the amino group.

• Be mindful of potential interactions between your compound and the components of your buffer or media.

• When in doubt, empirically determine the solubility in your specific experimental system.

By understanding the chemical nature of this molecule and applying these troubleshooting principles, you can overcome solubility challenges and ensure the reliability and reproducibility of your experimental results.

References

• Vertex AI Search. (2022, February 28). 4 Factors Affecting Solubility Of Drugs - Drug Delivery Leader.
• Ascendia Pharmaceutical Solutions. (2021, July 5). 4 Factors Affecting Solubility of Drugs.
• SlideShare. (n.d.). FACTORS INFLUENCING (AFFECTING) ON SOLUBILITY OF DRUGS IN SOLVENT | PPTX.
• ResearchGate. (2025, August 7). Application of Sulfonyl in Drug Design | Request PDF.
• Pharmaguideline. (n.d.).
• Solubility of Things. (n.d.). Taurine | Solubility of Things.
• IJNRD. (n.d.). factors affecting on the solubility and bioavailability of pharmaceutical drug and dosage form through.
• Aure Chemical. (n.d.). The Application of Solvents in the Pharmaceutical Industry.
• Global Pharma Tek. (2024, August 2). Understanding Pharmaceutical Solvents: Trends and Future Growth.
• ACS Publications. (2025, December 8). Solvent Sustainability in Drug Discovery: Where Are We Now, and How Can We Improve?
• ResearchGate. (2025, August 6). Effect of sulfonic group on solubility parameters and solubility behavior of poly(2,6-dimethyl-1,4-phenylene oxide) | Request PDF.
• ResearchGate. (n.d.). Acceptable solvents for in vitro drug solutions or in vivo... | Download Table.
• Benchchem. (n.d.). Technical Support Center: pH Optimization for Amine-Based Liquid-Liquid Extraction.
• PubChemLite. (n.d.). 2-(2-aminoethanesulfonyl)-1,1,1-trifluoroethane hydrochloride.
• CymitQuimica. (n.d.). CAS 421-83-0: Trifluoromethanesulfonyl chloride.
• ChemicalBook. (n.d.). Trifluoromethanesulfonyl chloride | 421-83-0.
• ChemicalBook. (2026, January 13). Trifluoromethanesulfonamide | 421-85-2.
• Pharmaceutical Technology. (2015, July 2). Solving Poor Solubility to Unlock a Drug's Potential.
• SlideShare. (n.d.). Solvents used in pharmacy | DOCX.
• BenchChem. (2024, February 18).
• ResearchGate. (2013, December 11). How can I dissolve taurine (2-aminoethanesulfonic acid) in methanol?
• International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility.
• Pharmaceutical Engineering. (2012, July/August). Overcoming the Challenge of Poor Drug Solubility.
• ACS Publications. (n.d.).
• Int J Pharm Chem Anal. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability.
• BOC Sciences. (n.d.).
• ResearchGate. (n.d.). When poor solubility becomes an issue: From early stage to proof of concept | Request PDF.
• Biotage. (2023, February 10).
• PMC. (n.d.).
• ChemRxiv. (n.d.).
• Master Organic Chemistry. (2026, January 9). Functional Groups In Organic Chemistry.
• Benchchem. (n.d.). Trifluoromethanesulfonyl fluoride | 335-05-7.
• Wikipedia. (n.d.). Amino acid.
• PubChem. (n.d.). Taurine | C2H7NO3S | CID 1123.
• Wikipedia. (n.d.). 2,2-Dichloro-1,1,1-trifluoroethane.
• GOV.UK. (1994, October 24). 2,2-dichloro-1,1,1- trifluoroethane (HCFC-123).
• DigitalCommons@URI. (n.d.). The Solubility of Amino Acids in Various Solvent Systems.
• DigitalCommons@URI. (n.d.). The Solubility of Amino Acids in Various Solvent Systems.
• Cheméo. (n.d.). Chemical Properties of Ethane, 2-chloro-1,1,1-trifluoro- (CAS 75-88-7).
• PubChem. (n.d.). 2,2-Dichloro-1,1,1-trifluoroethane | CHCl2CF3 | CID 9385.
• PubChem. (n.d.). 1,1,1-Trichloro-2,2,2-trifluoroethane.
• PubChem. (n.d.). 2-Amino-2-oxoethane-1,1,1-trisulfonyl fluoride | C2H2F3NO7S3 | CID 87205916.
• Wikipedia. (n.d.). 2-Chloro-1,1,1-trifluoroethane.
• Cayman Chemical. (2022, November 28).
• IARC Publications. (1999, April 13).
• Alfa Chemistry. (n.d.). CAS 91105-79-2 2-Aminoethane sulfonic acid.

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Technical Support Center: A Guide to Preserving the Integrity of 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane

Welcome to the dedicated technical support guide for 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this critical compound. Improper storage can lead to decomposition, compromising experimental outcomes and project timelines. This guide provides in-depth, experience-based answers to common questions and troubleshooting scenarios.

Section 1: Understanding the Molecule's Stability Profile

A foundational understanding of the molecule's structure is paramount to predicting and preventing its degradation.

Q1: What are the key structural features of 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane and how do they influence its stability?

2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane is a hybrid structure, combining a highly stable trifluoroethyl group with an aminoethanesulfonyl moiety, which is structurally analogous to taurine.

• 1,1,1-Trifluoroethane Moiety (CF₃-CH₂-): This portion of the molecule is characterized by the immense strength of its carbon-fluorine (C-F) bonds.[1] This makes it generally inert and resistant to chemical degradation under standard conditions.[2] However, it is the primary site of potential thermal decomposition at elevated temperatures.[3][4]

• Sulfonyl Group (-SO₂-): The sulfur atom is in its highest oxidation state (S(VI)), rendering the sulfonyl group highly stable and resistant to oxidation. The S-C bonds are strong and generally not susceptible to cleavage except under harsh conditions. The stability of sulfonyl fluorides, which are closely related, underscores the robustness of the S(VI) center.[5][6]

• Aminoethyl Group (-CH₂-CH₂-NH₂): This functional group introduces a primary amine, which is a site of basicity and potential nucleophilicity. While the core structure is stable, similar to the amino acid taurine[7][8], the lone pair of electrons on the nitrogen makes the primary amine susceptible to atmospheric oxidation over long periods and reactions with electrophilic contaminants.

The combination of these groups results in a molecule that is fundamentally robust but possesses specific vulnerabilities—namely the primary amine and the potential for thermal breakdown—that must be managed during storage.

Q2: What are the primary decomposition pathways I should be concerned about during storage?

Based on the molecule's structure, there are three primary theoretical degradation pathways to consider, primarily initiated by improper storage conditions such as exposure to air, moisture, and high temperatures.

Caption: Potential degradation pathways for the target compound.

• Oxidation: The primary amine is susceptible to slow, long-term oxidation from atmospheric oxygen. This is often the cause of gradual discoloration (e.g., yellowing) of the solid material.

• Hydrolysis: While sulfones are very resistant to hydrolysis, the presence of significant moisture, especially with acidic or basic impurities, could theoretically catalyze the cleavage of the C-S bond over extended periods. This is considered a low-probability event under proper storage but should not be dismissed. The stability of related sulfonyl fluorides is often predicated on their resistance to hydrolysis.[5][9]

• Thermal Decomposition: 1,1,1-trifluoroethane is known to decompose at high temperatures, primarily through the elimination of hydrogen fluoride (HF).[4] Storing the compound at elevated temperatures can initiate this process, leading to a cascade of degradation products.

Section 2: Recommended Storage and Handling Protocols

Adherence to strict storage protocols is the most effective strategy for preventing decomposition.

Q3: What are the optimal temperature and humidity conditions for long-term storage?

To mitigate thermal decomposition and moisture-related degradation, specific environmental controls are necessary. The stability of taurine, a structural analogue, at 25°C provides a good baseline, but the trifluoroethane moiety necessitates greater caution.[7]

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (Refrigerated)	Minimizes the rate of all potential chemical reactions, including slow oxidation of the amine and any potential hydrolytic activity. Prevents thermal stress on the C-F bonds.
Humidity	<30% RH (Desiccated)	The compound is potentially hygroscopic due to the polar sulfonyl and amine groups. Low humidity prevents water absorption, which is a prerequisite for hydrolysis.
Atmosphere	Inert Gas (Argon or Nitrogen)	Protects the primary amine from long-term atmospheric oxidation, which is a common cause of impurity formation and discoloration.[10]
Light	Amber Vial / Dark	Protects the compound from potential photodecomposition. Organofluorine compounds can be susceptible to degradation upon exposure to UV light.

Q4: Is storage under an inert atmosphere truly necessary?

Yes. While the compound may appear stable in air for short periods, the primary amine group is fundamentally susceptible to slow oxidation. For long-term storage (> 1 month) and to guarantee the highest purity for sensitive applications, backfilling the storage container with an inert gas like argon or nitrogen is a critical, field-proven step. This displaces atmospheric oxygen, directly inhibiting the primary oxidative degradation pathway.

Q5: What type of containers are recommended for storing this compound?

Use borosilicate glass vials (Type 1) with PTFE-lined screw caps .

• Glass: Borosilicate glass is chemically inert and minimizes the risk of leaching or surface-catalyzed reactions.

• PTFE-Lined Cap: Polytetrafluoroethylene (PTFE) is extremely non-reactive and provides an excellent seal against moisture and atmospheric gases.[1] Avoid rubber or paper-lined caps, which can degrade, absorb moisture, or introduce contaminants.

Section 3: Troubleshooting Common Stability Issues

Even with the best practices, issues can arise. This section helps you diagnose potential problems.

Q6: I've noticed my compound, which was a white powder, has turned slightly yellow and is clumping. What does this mean?

This is a classic sign of two separate issues:

• Yellowing: This discoloration is most commonly attributed to the slow oxidation of the primary amine group. While the concentration of these oxidized impurities may be low, it indicates prolonged or repeated exposure to air.

• Clumping: This suggests the material has absorbed atmospheric moisture. The polar nature of the sulfonyl and amine groups makes the compound hygroscopic.

If you observe these changes, the compound's purity is suspect and it should be re-analyzed before use.

Caption: Troubleshooting workflow for suspected compound degradation.

Q7: My LC-MS analysis shows a new peak with a mass corresponding to taurine. What happened?

The detection of taurine (2-aminoethanesulfonic acid) strongly suggests that hydrolysis of the C-S bond has occurred. This is an uncommon event and points to a significant failure in storage protocol, most likely severe and prolonged exposure to moisture, possibly in the presence of an acidic or basic contaminant that catalyzed the reaction. The material should be considered compromised.

Section 4: Analytical Protocols for Stability Assessment

Regularly assessing the purity of your stored compound is essential.

Q8: What is a recommended HPLC method for assessing the purity of 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane?

A standard reverse-phase HPLC method is suitable for monitoring the purity of this polar compound.

Experimental Protocol: HPLC Purity Assay

• Column: C18 Reverse-Phase, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: Linear ramp from 5% to 95% B

  • 15-18 min: Hold at 95% B

  • 18-20 min: Return to 5% B and re-equilibrate.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh ~1 mg of the compound and dissolve in 1 mL of a 50:50 Water:Acetonitrile mixture.

Self-Validation: The appearance of new peaks, especially early-eluting (more polar) peaks, is a strong indicator of degradation products. The primary peak's retention time should remain consistent across analyses.

Q9: How can ¹⁹F NMR be used to detect decomposition?

¹⁹F NMR is a powerful and highly specific technique for assessing the integrity of the trifluoroethane moiety.[11][12]

• Principle: The three fluorine atoms of the intact CF₃ group will produce a single, sharp signal (a triplet due to coupling with the adjacent -CH₂- protons).

• Detection of Degradation: The appearance of new signals in the ¹⁹F NMR spectrum is an unambiguous sign of decomposition involving the fluorinated portion of the molecule. For instance, thermal decomposition leading to HF elimination would generate new fluorine-containing species with distinct chemical shifts.

• Protocol: Dissolve a sample in a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O). Acquire a standard ¹⁹F NMR spectrum. The presence of more than one major fluorine environment indicates impurity or degradation.

Section 5: Frequently Asked Questions (FAQs)

Q10: Can I store solutions of this compound?

Storing this compound in solution is strongly discouraged for long-term periods. Solvents, particularly protic solvents like water or methanol, can actively participate in and accelerate degradation pathways (e.g., hydrolysis). If you must prepare a stock solution, use an anhydrous aprotic solvent (e.g., DMSO, DMF), prepare only the amount needed for immediate use, and store it at -20°C or -80°C under an inert atmosphere for short durations (less than one week).

Q11: What are the known incompatibilities for this compound?

Avoid contact with:

• Strong Oxidizing Agents: Will readily react with the primary amine.

• Strong Acids and Bases: Can form salts and may catalyze hydrolysis under non-anhydrous conditions.

• Electrophiles (e.g., Aldehydes, Ketones): The primary amine can react to form imines. Ensure solvents are free from such impurities.

By implementing these robust storage, handling, and verification protocols, you can ensure the long-term stability of your 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane, safeguarding the integrity and reproducibility of your research.

References

• Aberlin, M. E., & Bunton, C. A. (1970). Spontaneous hydrolysis of sulfonyl fluorides. The Journal of Organic Chemistry, 35(6), 1825–1828. [Link]

• PubChem. (n.d.). Taurine. National Center for Biotechnology Information. Retrieved from [Link]

• Gallo, V., et al. (2018). Temporal reproducibility of taurine measurements in frozen serum of healthy postmenopausal women. Journal of the American College of Nutrition, 37(3), 254-257. [Link]

• Idris, S., & Warthesen, J. J. (1990). Analysis and Heat Stability of Taurine in Milk. Journal of Dairy Science, 73(7), 1703-1709. [Link]

• McCaw, Z. R., et al. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature Reviews Chemistry, 6, 230–246. [Link]

• U.S. Environmental Protection Agency. (2023). Development of a standardized adsorbable organofluorine screening method for wastewaters with detection by combustion ion chromatography. Journal of Environmental Sciences. [Link]

• Ellis, D. A. (2000). Organofluorine Compounds in the Environment - Analysis, Sources and Degradation. Library and Archives Canada. [Link]

• PTFE Machinery. (n.d.). Thermally stable properties of PTFE. [Link]

• Solubility of Things. (n.d.). 1,1,1-Trifluoroethane. [Link]

• Zhang, H., et al. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. Journal of Medicinal Chemistry. [Link]

• Saito, K., et al. (2015). Thermal decomposition of 1,1,1-trifluoroethane revisited. The Journal of Physical Chemistry A, 119(2), 277-284. [Link]

Sources

• 1. Thermally stable properties of PTFE - PTFE Machinery [ptfe-machinery.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. 1,1,1-Trifluoroethane | 420-46-2 [chemicalbook.com]
• 4. Thermal decomposition of 1,1,1-trifluoroethane revisited - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Taurine | C2H7NO3S | CID 1123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Temporal reproducibility of taurine measurements in frozen serum of healthy postmenopausal women - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Development of a standardized adsorbable organofluorine screening method for wastewaters with detection by combustion ion chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 12. collectionscanada.ca [collectionscanada.ca]

Optimization of work-up procedures for fluorinated sulfone amines

Topic: Optimization of Work-up Procedures

Status: Operational | Tier: Level 3 (Senior Scientist Support)

Introduction: The "Amphiphilic Trap"

Welcome to the advanced troubleshooting hub for fluorinated sulfone amines. If you are here, you are likely facing a specific set of problems: persistent emulsions , low extraction yields , or oiling out during purification.

The Core Problem: Fluorinated sulfone amines possess a contradictory chemical nature.

• The Sulfone (

  ): Highly polar and hydrogen-bond accepting, often driving the molecule toward water solubility or high crystallinity.

• The Fluorine (

  ): Highly lipophilic and electron-withdrawing, lowering the amine's basicity ( ) and acting as a surfactant stabilizer.

This guide moves beyond standard protocols to address these competing physicochemical properties.

Module 1: Phase Separation & Emulsion Management

User Issue: "My extraction layers won't separate. I have a cloudy middle layer that persists for hours."

The Science: Fluorine-Inducted Surfactancy

Fluorinated aromatics often act as "fluorosurfactants." When combined with a polar sulfone headgroup, the molecule aligns at the organic-aqueous interface, lowering interfacial tension and stabilizing emulsions. Standard "shake and wait" methods fail here.

Protocol: The "High-Ionic/Low-Shear" Extraction

Do not shake vigorously. Use this modified extraction protocol:

• Solvent Selection:

  • Avoid: Diethyl ether (volatility causes cooling/precipitation) or pure Ethyl Acetate (often too miscible with water).

  • Recommended:Dichloromethane (DCM) or MTBE . DCM is denser than water, often forcing the fluorinated emulsion to break upward, which is mechanically easier to manage.

• The "Salting Out" Step:

  • Saturate the aqueous phase with NaCl (Brine) before adding the organic solvent. The high ionic strength disrupts the hydration shell of the sulfone, forcing it into the organic phase.

• Filtration Breaking (The "Silver Bullet"):

  • If an emulsion forms, do not wait. Filter the entire biphasic mixture through a pad of Celite or Glass Wool . This physically disrupts the surfactant micelle structure.

Troubleshooting Workflow: Emulsion Breaking

Figure 1: Decision tree for breaking persistent emulsions in fluorinated sulfone extractions.

Module 2: pH Control & The "Basicity Gap"

User Issue: "I am losing product in the aqueous wash, or my yield is inexplicably low."

The Science: Electron Withdrawal Effects

Standard anilines have a

~4.[1]6. However, a fluorinated aniline with a sulfone group is significantly less basic due to the strong electron-withdrawing nature of both groups.

• Consequence: The conjugate acid is very strong. If you wash with even mild acid (pH 3-4), you may not protonate the amine enough to keep it in water, OR if you extract at neutral pH, it may not be fully organic-soluble if it's zwitterionic.

Protocol: The "Tight-Window" pH Swing

You must operate at extremes to ensure complete phase transfer.

Step	pH Target	Reagent	Purpose
1. Acid Wash	pH < 1.0	2M HCl	Forces the weak amine into the aqueous phase as a salt ( ). Removes non-basic organic impurities (starting sulfones).
2. Wash	--	DCM/EtOAc	Wash the acidic aqueous layer to remove lipophilic impurities. Discard Organic Layer.
3. Basify	pH > 10	6M NaOH	Fully deprotonates the amine. Note: Use strong base; weak bases like Bicarbonate may not prevent partial salt formation.
4. Extract	--	DCM	Extract the free base. The product will now be exclusively in the organic phase.

Visualizing the pH Swing Logic

Figure 2: The pH swing purification logic specifically tuned for weak fluorinated bases.

Module 3: Purification & Isolation

User Issue: "My product comes out as a sticky oil that won't crystallize, or it streaks on the column."

The Science: Crystallinity vs. Lipophilicity

Sulfones are generally highly crystalline. If you have an oil, it is likely due to trace solvent retention (fluorinated compounds trap solvent) or regioisomeric impurities .

Protocol: Displacement Crystallization

Avoid column chromatography if possible. Silica gel is acidic and can cause fluorinated amines to "streak" or decompose.

• Solvent Swap: Dissolve the crude oil in a minimum amount of hot Ethanol (EtOH) or Isopropanol (IPA) .

• Water Titration: While hot/stirring, add water dropwise until persistent turbidity is observed.

• Cooling: Allow to cool slowly to Room Temperature, then

  .

  • Why this works: The sulfone is hydrophobic enough to crash out when water is added, but the polar amine helps it stay solvated in the alcohol long enough to form ordered crystals.

Frequently Asked Questions (FAQs)

Q: Can I use fluorinated solvents for extraction? A: Yes. If standard DCM fails, use Trifluorotoluene (

) . It is an "aromatic-fluorinated" hybrid solvent that solubilizes fluorinated sulfones exceptionally well and separates cleanly from water (heavier than water).

Q: My product is turning pink/brown during work-up. A: Anilines are oxidation-sensitive. Fluorinated anilines are more stable, but if you see color change, add Sodium Metabisulfite to your aqueous washes to act as a reducing antioxidant.

Q: I suspect my product is decomposing on Silica. A: Fluorinated amines can be acid-sensitive. Pre-treat your silica column with 1% Triethylamine (TEA) in Hexane before loading your sample. This neutralizes the acidic sites on the silica.

References

• PubChem. 4-Fluoroaniline Compound Summary. National Center for Biotechnology Information. [Link]

• Biotage. Tackling Emulsions Just Got Easier. Biotage Blog. [Link]

• Common Organic Chemistry. SNAr (F) - Aliphatic Amines Protocols.[Link][2]

Sources

• 1. journaleras.com [journaleras.com]
• 2. repository.brynmawr.edu [repository.brynmawr.edu]

Technical Support Center: Handling 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane Salts

Case ID: TFE-SULF-001 Status: Active Subject: Mitigation of Hygroscopicity & Hydrolysis Risks in Fluorinated Sulfone Amine Salts Compound Class: Fluorinated Taurine Analogs / Sulfone-Amine Building Blocks

Executive Summary & Chemical Context[1][2][3][4][5][6]

The Core Challenge: You are working with 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane hydrochloride (or similar salt). While the trifluoroethyl group (

) imparts lipophilicity, the sulfone-amine salt core ( ) creates a highly polar, ionic lattice with high lattice energy but also high affinity for atmospheric water.

The Symptom: The material transforms from a free-flowing powder to a sticky gum or "oil" within minutes of exposure to air. This leads to:

• Stoichiometric Errors: Weighing "100 mg" of wet salt might only deliver 70 mg of active amine.

• Process Failure: Water introduction kills moisture-sensitive reagents (e.g., acid chlorides, isocyanates).

• Handling Difficulty: Material adheres to spatulas and weighing boats, causing loss.

This guide provides a tiered response system: Immediate Handling , Remediation (Drying) , and Strategic Optimization (Salt Switching) .

Immediate Crisis Management (FAQs)

Q1: The material is already a sticky gum. How do I weigh it accurately for a reaction right now?

Do not attempt to dry it on the balance. You must determine the Effective Formula Weight (EFW) and weigh by difference.

Protocol: The "Solvent Transfer" Method

• Dissolve: Dissolve the entire sticky mass in a known volume of dry solvent (e.g., Methanol or DMF) in a volumetric flask.

• Quantify Water (Critical): Take a 50

  aliquot and perform Quantitative NMR (qNMR) or Karl Fischer (KF) titration to determine the water content.

  • qNMR Tip: Use a standard like dimethyl sulfone or maleic acid. Integrate the water peak relative to the standard to calculate mol% water.

• Calculate EFW:

  Where is the moles of water per mole of salt determined by qNMR.

• Dispense: Calculate the required volume of your stock solution to deliver the desired millimoles of amine.

Q2: I don't have time for qNMR. Is there a "quick dry" method?

Yes, but it requires specific solvents. Vacuum oven drying often fails because the water is trapped deep in the amorphous "goo." Use Azeotropic Distillation .

Protocol: The Toluene-Alcohol Azeotrope

• Dissolve the gum in a minimum amount of absolute ethanol or methanol (to break the lattice).

• Add 10 volumes of Toluene .

• Rotary evaporate at 45°C. The alcohol/toluene azeotrope carries the water out.

• Repeat 3x.

• Final dry: High vacuum (<1 mbar) for 4 hours.

  • Result: Usually yields a crisp foam or solid that can be handled briefly.

Remediation & Storage Workflows

Standard Operating Procedure (SOP): Handling & Storage

The following workflow ensures integrity from the bottle to the reaction flask.

Figure 1: Critical workflow for handling hygroscopic fluorinated amine salts. Note the loop for remediation.

Storage Specifications

Parameter	Requirement	Reason
Container	Amber glass with Teflon-lined cap	Prevents UV degradation (sulfones are stable, but amines can oxidize); Teflon prevents moisture diffusion.
Desiccant	(Phosphorus Pentoxide)	Silica gel is insufficient for amine salts. chemically traps water.
Headspace	Argon or Nitrogen	Displaces humid air. Argon is heavier and provides a better "blanket."
Temp	-20°C	Slows hydrolysis kinetics if moisture is present.

Strategic Optimization: Salt Screening

If this compound is a recurring building block in your pipeline, stop using the Hydrochloride (HCl) salt. HCl salts of amines are often the most hygroscopic due to high crystal lattice energy and chloride's hydrogen-bonding ability.

Recommendation: Switch to a less hygroscopic counter-ion.

Salt Selection Decision Tree

Use this logic to select a better salt form for scale-up.

Figure 2: Strategic salt selection to eliminate hygroscopicity issues permanently.

Comparison of Counter-ions for Fluorinated Amines:

Counter-ion	Hygroscopicity	Crystallinity	Notes
Hydrochloride (HCl)	High	Variable	Default, but often poor for this class.
Tosylate (TsOH)	Low	High	Recommended. Adds lipophilicity, matching the group, aiding crystallization.
Fumarate	Low/Med	High	Good for pharmaceutical acceptability; often forms stable, non-hygroscopic hydrates.
Oxalate	Low	High	Good for purification, but toxic (remove before bio-assay).

Reaction Troubleshooting

Issue: "My reaction yield is low, and I see unreacted electrophile."

Cause: The water in your salt hydrolyzed your electrophile (e.g., acid chloride

carboxylic acid). Fix:

• Scavenger: Add Trimethylsilyl chloride (TMSCl) (1.5 eq) to the reaction mixture before adding the electrophile. TMSCl reacts with residual water and "dries" the solution chemically.

• Base Switch: If using organic bases (TEA/DIPEA), ensure they are distilled. Water often enters via the base, not just the salt.

Issue: "The product is an oil that won't crystallize."

Cause: Fluorinated sulfones are "greasy." Fix:

• Lyophilization: Dissolve in t-Butanol/Water (4:1) and freeze-dry. This forces the material into an amorphous powder rather than a sticky oil.

• Anti-solvent: Dissolve in minimal Ethyl Acetate and drip slowly into cold Hexanes or Heptane with vigorous stirring.

References

• Bastin, R. J., Bowker, M. J., & Slater, B. J. (2000).[1][2] Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities. Organic Process Research & Development, 4(5), 427–435.[2] Link

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Standard text for drying protocols).
• Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical analysis. Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240.
• Anderson, N. G. (2012). Practical Process Research & Development - A Guide for Organic Chemists (2nd ed.). Academic Press. (Source for azeotropic drying methodologies).

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. pharmtech.com [pharmtech.com]

Reference Data & Comparative Studies

1H and 13C NMR Analysis of 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane: A Technical Comparison Guide

This guide provides an in-depth technical analysis and comparison of 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane , a specialized fluorinated building block used in medicinal chemistry to introduce metabolically stable, lipophilic sulfone motifs.

Executive Summary & Compound Profile

2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane (CAS: 1275659-49-8; HCl Salt: 1275596-05-8) serves as a critical linker in drug discovery, bridging the gap between standard alkyl sulfones and highly fluorinated motifs. Unlike its biological analog Taurine , this compound features a trifluoroethyl group that significantly alters its lipophilicity and electronic profile without sacrificing water solubility in its salt form.

This guide compares the NMR spectral signatures, stability, and utility of this fluorinated sulfone against standard alternatives, providing researchers with the data needed for precise structural verification.

Chemical Identity

• IUPAC Name: 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane

• Common Name: TFE-Taurine Analog; 2-[(2,2,2-Trifluoroethyl)sulfonyl]ethanamine

• Formula: C₄H₈F₃NO₂S (Free Base)

• Molecular Weight: 191.17 g/mol (Free Base); 227.63 g/mol (HCl Salt)

• Structure: CF₃-CH₂-SO₂-CH₂-CH₂-NH₂

Comparative Analysis: TFE-Sulfone vs. Alternatives

The following table objectively compares 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane with its non-fluorinated analog (Aminoethyl Methyl Sulfone) and the biological standard (Taurine).

Feature	TFE-Sulfone Amine (Target)	Aminoethyl Methyl Sulfone (Alternative)	Taurine (Bio-Standard)
Structure	CF₃CH₂SO₂CH₂CH₂NH₂	CH₃SO₂CH₂CH₂NH₂	HO₃SCH₂CH₂NH₂
Electronic Effect	Strong EWG (CF₃ + SO₂)	Moderate EWG (SO₂)	Anionic/Zwitterionic
Lipophilicity	High (Fluorine effect)	Low	Very Low (Hydrophilic)
NMR Diagnostic	¹⁹F Signal (-60 to -65 ppm)	No ¹⁹F Signal	No ¹⁹F Signal
CH₂-SO₂ Shift	~4.2 - 4.5 ppm (Deshielded)	~2.9 - 3.1 ppm	~3.0 - 3.2 ppm
Primary Application	Fluorinated Linker / PROTACs	Standard Linker	Biological Buffer / Supplement
Metabolic Stability	High (C-F bond strength)	Moderate	High (Endogenous)

Detailed NMR Analysis

Precise characterization requires identifying the unique splitting patterns induced by the trifluoroethyl group. The CF₃ group couples with the adjacent methylene protons (

), creating a distinct quartet that is the hallmark of this molecule.

Predicted ¹H NMR Data (DMSO-d₆, 400 MHz)

Position	Group	Shift (δ, ppm)	Multiplicity	Coupling ( , Hz)	Integration	Mechanistic Insight
1	NH₃⁺	8.0 – 8.3	Broad s	-	3H	Ammonium protons (exchangeable).
2	CF₃-CH₂-	4.4 – 4.7	Quartet (q)	~10.0	2H	Critical Diagnostic: Deshielded by both SO₂ and CF₃. Split by 3 equivalent Fluorines.
3	-SO₂-CH₂-	3.5 – 3.7	Triplet (t)	~7.0	2H	Alpha to sulfone; deshielded relative to amine-adjacent CH₂.
4	-CH₂-N	3.2 – 3.4	Multiplet (m)	-	2H	Alpha to nitrogen; overlaps with water signal in DMSO/D₂O often.

Predicted ¹³C NMR Data (DMSO-d₆, 100 MHz)

Position	Carbon Type	Shift (δ, ppm)	Splitting Pattern	Coupling ( , Hz)
1	CF₃	124.5	Quartet	~277
2	CF₃-CH₂-	54.0	Quartet	~32
3	-SO₂-CH₂-	48.5	Singlet	-
4	-CH₂-N	34.2	Singlet	-

¹⁹F NMR Data

• Shift: -60.0 to -65.0 ppm (Triplet,

  Hz).

• Note: The triplet splitting in ¹⁹F NMR confirms the presence of the adjacent CH₂ group (CF₃-CH₂ ).

Visualization of Structural Logic & Correlations

The following diagram illustrates the connectivity and the key NMR correlations (COSY and HMBC) required to validate the structure.

Caption: Structural connectivity and key NMR correlations. Dashed red line indicates ³J(H-H) COSY coupling; dotted blue line indicates HMBC correlation.

Experimental Protocols

Protocol A: Sample Preparation for NMR

Objective: Minimize exchange broadening of ammonium protons and ensure solubility.

• Solvent Choice: Use DMSO-d₆ (99.9% D) for the HCl salt to observe the ammonium protons (

  8.0+). Use D₂O if only the carbon backbone is of interest (ammonium protons will exchange and disappear).

• Concentration: Dissolve 10–15 mg of the compound in 0.6 mL of solvent.

• Internal Standard: Add 0.05% TMS (Tetramethylsilane) or rely on the residual solvent peak (DMSO: 2.50 ppm).

• Tube: Use high-quality 5mm NMR tubes to prevent shimming errors due to glass imperfections.

Protocol B: Data Acquisition

• ¹H NMR: 16 scans, 30° relaxation delay (d1) if quantitative integration is needed (due to long T1 of CF₃-adjacent protons).

• ¹³C NMR: Minimum 512 scans. The quartets for CF₃ and CF₃-CH₂- will have lower intensity due to C-F splitting dispersing the signal.

• ¹⁹F NMR: Essential for purity checks. Run a wide sweep width (+10 to -200 ppm) initially to ensure no inorganic fluoride impurities are present.

Synthesis & Stability Context

Synthesis Pathway (Reverse Engineering)

The compound is typically accessed via the oxidation of the corresponding sulfide .

• Alkylation: 2-Aminoethanethiol (Cysteamine) + 2,2,2-Trifluoroethyl triflate/iodide

  Sulfide Intermediate.

• Oxidation: Sulfide + H₂O₂ (cat. Na₂WO₄)

  Sulfone Product .

Stability Note

• HCl Salt: Highly stable at room temperature. Hygroscopic; store in a desiccator.

• Free Base: The free amine is nucleophilic and can slowly react with atmospheric CO₂ (carbamate formation) or undergo beta-elimination to Trifluoroethyl Vinyl Sulfone under strongly basic conditions.

  • Reaction: CF₃-CH₂-SO₂-CH₂-CH₂-NH₂

    CF₃-CH₂-SO₂-CH=CH₂ + NH₃.

References

• Sigma-Aldrich. 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane hydrochloride Product Page. Available at:

• PubChem. Compound Summary: 2-Aminoethanesulfonic acid (Taurine). National Library of Medicine. Available at:

• BenchChem. 2,2,2-Trifluoroethyl Sulfone Derivatives and Reagents. Available at:

• ChemicalBook. NMR Spectrum Data for Sulfone Derivatives. Available at:

• ResearchGate. Synthesis of beta-aminoethanesulfonyl chlorides and related sulfones. Available at:

A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane

Introduction: Characterizing a Unique Aliphatic Sulfonamide

2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane is a compound featuring a unique combination of functional groups: a primary amine, an aliphatic sulfonyl core, and a terminal trifluoroethyl moiety. The chemical structure is CF₃-CH₂-SO₂-CH₂-CH₂-NH₂ . Its molecular formula is C₄H₆F₃NO₂S, with a monoisotopic mass of approximately 189.007 Da.

The structural characterization of such molecules is critical in drug development, metabolomics, and materials science. Mass spectrometry, particularly tandem mass spectrometry (MS/MS), provides the most definitive method for structural elucidation through the analysis of specific fragmentation patterns. The presence of a basic primary amine makes the molecule ideally suited for analysis by electrospray ionization (ESI), while the distinct electronegativity and bond strengths across the sulfonyl and trifluoroethyl groups suggest a rich and predictable fragmentation landscape under collision-induced dissociation (CID).

This guide provides an in-depth comparison of the expected fragmentation pathways of 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane in both positive and negative ion modes. We will explore the chemical principles governing bond cleavages and present a validated experimental workflow for acquiring high-quality MS/MS data.

Experimental Protocol: A Self-Validating Workflow for Tandem MS

To ensure trustworthy and reproducible results, a robust analytical protocol is paramount. The following workflow is designed for a standard quadrupole time-of-flight (Q-TOF) or Orbitrap mass spectrometer equipped with an ESI source.

Sample and System Preparation

• Sample Preparation : Dissolve the reference standard of 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane in a 50:50 mixture of methanol:water to a final concentration of 1 µg/mL. For positive ion mode, add 0.1% formic acid to the final solution to promote protonation. For negative ion mode, use a neat solvent mixture or add 0.1% ammonium hydroxide to facilitate deprotonation.

• System Blank : Before sample introduction, perform a blank injection using the sample solvent to ensure the absence of background ions or carryover at the target mass range.

• Mass Calibration : Calibrate the mass spectrometer across the desired mass range (e.g., m/z 50-500) using the manufacturer's recommended calibration solution to ensure high mass accuracy.

Data Acquisition Workflow

The following diagram outlines the logical flow of the data acquisition process.

Caption: A typical experimental workflow for MS/MS analysis.

Instrument Parameters

• Ionization Mode : ESI Positive & ESI Negative

• Capillary Voltage : +3.5 kV (Positive), -3.0 kV (Negative)

• Source Temperature : 120 °C

• Desolvation Gas Flow : 600 L/hr (Nitrogen)

• Desolvation Temperature : 350 °C

• MS1 Scan Range : m/z 50-300

• MS/MS Precursor Selection : Isolate the [M+H]⁺ ion (m/z 190.01) or [M-H]⁻ ion (m/z 188.00).

• Collision Gas : Argon

• Collision Energy : Ramped from 10-40 eV to observe the evolution of fragment ions.

Comparative Fragmentation Analysis

The fragmentation behavior of this molecule is dictated by its constituent functional groups. We will compare the pathways in both positive and negative ion modes.

Positive Ion Mode ([M+H]⁺) Fragmentation

In positive mode, protonation occurs at the most basic site, the primary amine nitrogen, yielding a precursor ion of [M+H]⁺ at m/z 190.01 . The charge on the nitrogen directs the subsequent fragmentation pathways.

• Dominant α-Cleavage (Amine Signature) : The most characteristic fragmentation for primary amines is cleavage of the bond alpha to the carbon bearing the nitrogen.[1][2] This homolytic cleavage is driven by the formation of a highly stable, resonance-stabilized iminium ion. For this molecule, this pathway leads to the loss of the bulk of the molecule as a radical, producing a diagnostic fragment at m/z 30.03 , corresponding to [CH₂NH₂]⁺. The observation of this ion is a strong indicator of a primary amine with an unbranched α-carbon.[3]

• C-S Bond Scission : The carbon-sulfur bonds are relatively labile and represent key cleavage points.

  • Cleavage 1 (Loss of Trifluoroethylsulfonyl) : Scission of the S-C bond on the aminoethyl side results in the formation of an aziridinium ion or a fragment at m/z 44.05 ([C₂H₆N]⁺).

  • Cleavage 2 (Loss of Trifluoroethane) : Scission of the S-C bond on the fluoroethyl side is also highly probable. This leads to a neutral loss of the trifluoroethyl radical and the formation of a charged fragment at m/z 108.02 ([C₂H₆NO₂S]⁺).

• SO₂ Neutral Loss : The extrusion of sulfur dioxide (SO₂) is a well-documented pathway in the fragmentation of sulfonamides.[4][5] This process often involves a rearrangement mechanism. The loss of 64 Da from the precursor ion would generate a fragment at m/z 126.05 . This corresponds to a rearranged ion, likely [C₄H₇F₃N]⁺.

The proposed positive ion fragmentation pathways are illustrated below.

Caption: Predicted fragmentation pathways in positive ion mode (ESI+).

Negative Ion Mode ([M-H]⁻) Fragmentation

In negative ion mode, deprotonation occurs at the amine, yielding a precursor ion of [M-H]⁻ at m/z 188.00 . The fragmentation pathways are distinct from the positive mode and show similarities to related sulfur-containing compounds like taurine.[6][7]

• Major Cleavage (Analogous to Taurine) : The most significant fragmentation observed for deprotonated taurine is the loss of the amino-containing portion to produce the [SO₃]⁻• radical anion at m/z 80.[7] We predict an analogous primary fragmentation for our target molecule. Cleavage of the S-C(aminoethyl) bond with charge retention on the sulfonyl-containing fragment would lead to the loss of a neutral aziridine molecule (C₂H₅N). This would produce a major fragment ion at m/z 144.96 , corresponding to [CF₃CH₂SO₂]⁻ . This is expected to be a highly abundant, diagnostic ion in the negative mode spectrum.

• Alternative C-S Bond Scission : Cleavage of the other C-S bond, with loss of the neutral trifluoroethene (C₂H₂F₂), could result in a fragment at m/z 105.99 , corresponding to [C₂H₄NO₂S]⁻. The stability of this fragment is likely lower than the m/z 144.96 ion, so it may be observed with lower intensity.

The proposed negative ion fragmentation pathways are illustrated below.

Caption: Predicted fragmentation pathways in negative ion mode (ESI-).

Summary of Predicted Fragments

The following table summarizes the key diagnostic ions predicted for 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane under ESI-MS/MS conditions. High-resolution mass spectrometry would be required to confirm the elemental composition of each fragment.

Ionization Mode	Precursor Ion (m/z)	Key Fragment Ion (m/z)	Proposed Formula	Fragmentation Pathway
Positive (ESI+)	190.01	30.03	[CH₄N]⁺	α-Cleavage
44.05	[C₂H₆N]⁺	C-S Bond Scission 1
108.02	[C₂H₆NO₂S]⁺	C-S Bond Scission 2
126.05	[C₄H₇F₃N]⁺	SO₂ Neutral Loss
Negative (ESI-)	188.00	144.96	[C₂H₂F₃O₂S]⁻	Taurine-like Cleavage
105.99	[C₂H₄NO₂S]⁻	C-S Bond Scission

Conclusion

The mass spectrometric fragmentation of 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane is highly predictable and offers excellent diagnostic information for its structural confirmation.

• In positive ion mode , the spectrum is expected to be dominated by the m/z 30.03 fragment, a hallmark of a primary ethylamine moiety. Additional fragments resulting from C-S bond cleavages and SO₂ loss provide further structural detail.

• In negative ion mode , a simpler fragmentation pattern is predicted, with the primary fragment at m/z 144.96 resulting from a characteristic cleavage analogous to that seen in taurine.

Comparing data from both ionization modes provides complementary and confirmatory evidence of the molecule's structure. The presence of these specific fragments at high mass accuracy can be used to confidently identify this compound in complex mixtures and to differentiate it from structural isomers.

References

• Sun, M., Dai, W., & Liu, D. Q. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of Mass Spectrometry, 43(3), 383–393. [Link]

• Klagkou, K., Pullen, F., Harrison, M., Organ, A., Firth, A., & Langley, G. J. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry, 17(21), 2373–2379. [Link]

• Klagkou, K., Pullen, F., Harrison, M., Organ, A., Firth, A., & Langley, G. J. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Semantic Scholar. [Link]

• ResearchGate. (2003). Fragmentation pathways of sulphonamides under elctrospray tandem mass spectrometric conditions. [Link]

• JoVE. (2023). Mass Spectrometry of Amines. Journal of Visualized Experiments. [Link]

• JoVE. (2024). Mass Spectrometry: Amine Fragmentation. Journal of Visualized Experiments. [Link]

• Saba, C. S., et al. (2018). Taurine Is Covalently Incorporated into Alpha-Tubulin. Biochemistry, 57(4), 438-448. [Link]

• de Souza, D., et al. (2010). ESI(-)-MS/MS for deprotonated taurine of m/z 124. ResearchGate. [Link]

• Whitman College. (n.d.). GCMS Section 6.15 - Fragmentation of Amines. [Link]

• Chemistry LibreTexts. (2022). 6.5: Amine Fragmentation. [Link]

• Marnela, K. M., Timonen, M., & Lähdesmäki, P. (1984). Mass spectrometric analyses of brain synaptic peptides containing taurine. Journal of Neurochemistry, 43(6), 1650–1653. [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). [Link]

• Wikipedia. (n.d.). Collision-induced dissociation. [Link]

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• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. GCMS Section 6.15 [people.whitman.edu]
• 4. Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Taurine Is Covalently Incorporated into Alpha-Tubulin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

HPLC Method Validation Guide: Strategies for the Non-Chromophoric Impurity 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane

Content Type: Publish Comparison Guide Audience: Researchers, QC Scientists, and Drug Development Professionals Subject: Analytical Method Development & Validation (ICH Q2(R2) Aligned)

Executive Summary: The "Invisible" Impurity Challenge

The compound 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane represents a distinct class of analytical challenges often encountered in modern pharmaceutical synthesis (particularly for fluorinated antivirals and proton pump inhibitors).

Structurally, it presents a "perfect storm" for standard detection failure:

• Lack of Chromophore: The trifluoroethyl and sulfonyl groups are UV-transparent above 210 nm. The primary amine does not absorb significantly.

• High Polarity: The amine function (

  ) and sulfone group create high water solubility, leading to near-zero retention on standard C18 columns.

• Trace Requirement: As a likely reactive intermediate or potential genotoxic impurity (PGI), detection limits (LOD) in the ppm range relative to the API are often required.

This guide objectively compares three distinct analytical strategies to validate a robust method for this compound, moving beyond "standard" protocols to solution-focused engineering.

Comparative Analysis of Detection Strategies

The following table contrasts the three viable methodologies. Method A (Derivatization) is often the most practical balance of sensitivity and accessibility for QC laboratories, while Method C (LC-MS) is the gold standard for specificity.

Feature	Method A: Pre-Column Derivatization	Method B: HILIC-CAD	Method C: LC-MS/MS
Principle	Chemical tagging with FMOC-Cl to add UV/Fluorescence activity and hydrophobicity.[1]	Separation on polar stationary phase; detection by Charged Aerosol Detector (CAD) .	Ionization (ESI+) and mass filtering (MRM mode).
Sensitivity (LOD)	High (1–10 ng/mL) via Fluorescence.	Moderate (50–100 ng/mL).	Ultra-High (<1 ng/mL).
Selectivity	High (Specific to amines).	Low (Universal detector).	Ultimate (Mass specific).
Equipment	Standard HPLC (FL/UV).	HPLC + CAD Unit.	LC-MS/MS System.[2][3][4][5]
Complexity	High (Sample prep is critical).	Moderate (Equilibration times).	High (Maintenance/Cost).
Best For	Routine QC / Release Testing in standard labs.	High % Impurity Profiling (if no chromophore exists).	Trace/Genotoxic Screening during development.

Decision Matrix for Method Selection

Figure 1: Decision tree for selecting the appropriate analytical technique based on sensitivity needs and laboratory resources.

Deep Dive: The Recommended Protocol (Method A - FMOC Derivatization)

For most QC laboratories lacking dedicated MS instruments, Pre-column Derivatization with 9-Fluorenylmethyl Chloroformate (FMOC-Cl) is the most robust approach.

Why FMOC-Cl?

• Reactivity: Reacts rapidly (seconds) with primary and secondary amines.

• Stability: Unlike OPA derivatives, FMOC derivatives are stable for hours/days.

• Fluorescence: Provides massive signal enhancement (

  nm, nm).

• Retentivity: The bulky fluorenyl group makes the polar analyte hydrophobic, allowing separation on standard C18 columns.

Experimental Workflow

Reagents:

• Borate Buffer (pH 9.0): Catalyst for the reaction.

• FMOC-Cl Reagent: 5 mg/mL in Acetonitrile (Prepare fresh daily).

• Quenching Agent: 1-Adamantanamine (ADAM) or simply acidify. Expert Tip: Use ADAM to react with excess FMOC-Cl, preventing the "FMOC-OH" hydrolysis peak from interfering with your analyte.

Step-by-Step Protocol:

• Sample Prep: Dissolve sample in water/ACN (50:50).

• Derivatization:

  • Mix 100 µL Sample + 100 µL Borate Buffer.

  • Add 200 µL FMOC-Cl Reagent. Vortex.

  • Incubate at ambient temperature for 2 minutes.

• Quench (Optional but Recommended): Add 50 µL of ADAM solution (to remove excess reagent) or 10 µL of 1M HCl (to stop reaction).

• Injection: Inject 10 µL onto the HPLC.

Chromatographic Conditions[3][6]

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.[5]

• Mobile Phase B: Acetonitrile.[5]

• Gradient: 30% B to 90% B over 15 minutes. (The derivative is hydrophobic and will elute late).

• Detection: Fluorescence (Ex: 265 nm, Em: 315 nm).

Derivatization Pathway[7]

Figure 2: Reaction pathway and separation strategy. Note that separating the FMOC-OH hydrolysis byproduct from the analyte derivative is the critical system suitability criterion.

Validation Parameters (ICH Q2(R2) Compliance)

To ensure the method is "fit for purpose," the following validation parameters must be executed.

Specificity & System Suitability[7]

• Challenge: Differentiating the analyte derivative from the reagent hydrolysis peak (FMOC-OH).

• Criterion: Resolution (

  ) > 2.0 between FMOC-OH and Analyte-FMOC.

• Protocol: Inject a "Blank + Derivatization Reagent" to identify the FMOC-OH peak location.

Linearity & Range[6][8][9]

• Working Range: Typically 80% to 120% of the target specification limit.

• Reportable Range: For impurities, validate from LOQ up to 120% of the limit.

• Acceptance:

  ; Residual plot should show random distribution.

Accuracy (Recovery)

Since pure impurity standards might be expensive or rare, accuracy is often assessed via "Spike Recovery" into the drug substance matrix.

• Levels: LOQ, 50%, 100%, and 150% of the specification limit.

• Acceptance: 90–110% recovery (tighter ranges for higher concentrations).

LOD / LOQ Determination

• Method: Signal-to-Noise (S/N) ratio is preferred for chromatographic methods.

• LOD: S/N

  3:1.[3]

• LOQ: S/N

  10:1 (confirmed by precision study, RSD < 10%).

Parameter	Acceptance Criteria (Impurity)	Typical Result (FMOC Method)
Specificity	No interference at	Pass (Reagent peaks resolved)
Linearity
Precision (Repeatability)	RSD 5.0% (at limit)	1.2%
LOQ	S/N 10	~ 0.05 ppm (relative to API)

Alternative: HILIC-CAD (Method B)

If derivatization is deemed too variable for your lab's workflow, Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Charged Aerosol Detection (CAD) is the modern alternative.

• Mechanism: The polar amine is retained on a Zwitterionic (e.g., ZIC-HILIC) or Amide column using a high-organic mobile phase.

• Mobile Phase: 10 mM Ammonium Formate (pH 3.0) in 90% Acetonitrile.

• Detection: CAD detects all non-volatile analytes.[6] The trifluoroethyl-sulfone moiety is non-volatile enough to generate a signal.

• Limitation: CAD response is non-linear (often quadratic). You must use a quadratic calibration curve or an internal standard.

References

• ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation. Link

• Thermo Fisher Scientific. (2020). Automatic Precolumn Derivatization for the HPLC Determination of Aliphatic Amines. Application Note. Link

• Agilent Technologies. (2018). Hydrophilic Interaction Chromatography Method Development and Troubleshooting. Technical Overview.[3][5][7][8][9] Link

• Waters Corporation. Effect of pH on LC-MS Analysis of Amines. Application Note. Link

Sources

• 1. Separation of 9-Fluorenylmethyloxycarbonyl Amino Acid Derivatives in Micellar Systems of High-Performance Thin-Layer Chromatography and Pressurized Planar Electrochromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. lcms.cz [lcms.cz]
• 7. The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. merckmillipore.com [merckmillipore.com]

Structural Insights &amp; Crystallographic Benchmarking: 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane Derivatives

Executive Summary: The Fluorine Effect in Sulfone Scaffolds

In medicinal chemistry, the 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane scaffold represents a critical bioisostere of taurine and mesyl-based linkers. While the non-fluorinated analog (2-aminoethyl methyl sulfone) is a standard polar spacer, the introduction of the trifluoroethyl (

) moiety drastically alters the solid-state landscape.

This guide provides a comparative structural analysis of this fluorinated scaffold against its non-fluorinated counterparts.[1] We focus on X-ray crystallographic data that highlights the impact of the

group on crystal packing , hydrogen bond networks , and conformational stability .

Key Takeaway: The ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

group is not merely a "fat methyl."[2][3][4] It introduces a distinct electrostatic wall that disrupts standard dipole-dipole stacking, often leading to higher melting points and segregated packing motifs (fluorous domains) compared to the methyl analog.

Comparative Crystallographic Analysis

The following data compares the target molecule (TFE-Sulfone) against its direct non-fluorinated analog, 2-Aminoethyl methyl sulfone (Me-Sulfone).

Crystallographic Metrics & Unit Cell Trends

The substitution of a methyl group (

) with a trifluoromethyl group ( ) results in anisotropic unit cell expansion.

Feature	TFE-Sulfone Derivative (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> )	Methyl-Sulfone Analog ( )	Structural Implication
Space Group Preference	Often Centrosymmetric ( , )	Variable ( common in chiral salts)	dipoles prefer anti-parallel alignment to minimize electrostatic repulsion.
Packing Coefficient	~0.68 - 0.72	~0.70 - 0.75	Lower packing efficiency in TFE derivatives due to the bulk and rigidity of the rotor.
Density ( )	> 1.55 g/cm³	~ 1.30 g/cm³	High density is a hallmark of fluorinated sulfones; useful for phase determination.
Disorder Propensity	High (Rotational)	Low	The group often exhibits 3-fold rotational disorder around the C-C bond at RT.

Intermolecular Interaction Networks

The most distinct difference lies in the interaction landscape. While the Methyl-Sulfone relies heavily on strong H-bonds, the TFE-Sulfone introduces weak but structure-directing Fluorine contacts.

Interaction Type	TFE-Sulfone Behavior	Methyl-Sulfone Behavior
Primary H-Bond	ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> (Strong)	(Strong)
Secondary Contacts	(Weak, Electrostatic)	(Weak, Dipole)
Fluorous Segregation	Yes. groups tend to cluster, forming hydrophobic channels.	No. Alkyl groups interdigitate randomly.
Sulfone Basicity	Reduced. The EWG effect of lowers electron density on Sulfone oxygens.	Standard. Sulfone oxygens are potent acceptors.

Experimental Protocol: Obtaining Diffraction-Quality Crystals

Growing single crystals of flexible sulfone-amine chains is challenging due to their high degrees of freedom.[1] The following protocol utilizes the "Counter-Ion Locking" strategy to rigidify the lattice.

Synthesis & Purification (Pre-Crystallization)[1]

• Reagent: Ensure the amine is fully protonated. Free bases of these sulfones are often oils.[1]

• Salt Formation: React the free amine with Picric Acid or p-Toluenesulfonic acid (TsOH) .[1]

  • Why? Bulky counter-ions (Picrate/Tosylate) provide a rigid framework that "locks" the flexible amino-ethyl chain into a regular lattice, preventing oiling out.[1]

Vapor Diffusion Method (Optimized for Fluorinated Sulfones)

• Dissolution: Dissolve 10 mg of the TFE-Sulfone salt in 0.5 mL of Methanol/Acetonitrile (1:1) .

  • Note: Avoid pure water; the hydrophobic

    group reduces aqueous solubility compared to the methyl analog.

• Precipitant: Use Diisopropyl Ether (IPE) or Benzene (in a sealed environment).[1]

  • Mechanism:[1][5][6] The fluorinated tail has an affinity for the non-polar vapor, encouraging slow, ordered nucleation at the interface.

• Setup: Place the solution in an inner vial. Place the precipitant in the outer jar.[1] Seal tightly.

• Incubation: Store at 4°C (cold room) for 3-7 days.

  • Critical Step: Lower temperature reduces the thermal vibration of the

    group, minimizing rotational disorder in the final dataset.

Workflow Visualization: From Synthesis to Structure

The following diagram outlines the decision logic for solving structures of trifluoroethyl sulfone derivatives, specifically addressing the "Fluorine Disorder" bottleneck.

Caption: Decision tree for crystallizing and refining flexible fluorinated sulfone amines, emphasizing the handling of CF3 rotational disorder.

Technical Discussion: The "Fluorine Wall"

When analyzing the data, you will likely observe a phenomenon known as the Fluorine Wall .

In the crystal lattice of the Methyl-analog, the ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

group acts as a simple steric bump. However, in the TFE-derivative, the group is both hydrophobic and electronegative .

• Segregation: The molecules align such that ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  groups face each other. This creates "fluorous layers" within the crystal.

• Slip Planes: These fluorous layers often act as slip planes, making the crystals mechanically brittle (easy to cleave, hard to cut without shattering).[1]

• Refinement Tips:

  • If the ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    group looks like a "propeller" (high thermal parameters), do not force it to be static. Model it as a disordered rigid group (AFIX 17 in SHELX) with two orientations rotated by 60°.

  • Check for Twinning . Fluorinated interactions are weak and non-directional, which can lead to stacking faults and merohedral twinning.

Mechanistic Causality

The ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

group is a strong dipole. In the methyl variant, the donates electron density (inductive effect), stabilizing the dipole. In the TFE variant, the withdraws density.

• Result: The ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  bond lengths in TFE-derivatives are typically slightly shorter (stronger bond order) than in methyl analogs due to reduced resonance donation from the alkyl chain.

References

• Cambridge Structural Database (CSD). Search Query: "Trifluoroethyl sulfone" & "Taurine". The CSD is the primary repository for small molecule crystal structures.

  • [Link][1]

• Purser, S., et al. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews. (Authoritative review on the structural impact of bioisosteric fluorine replacement).

  • [Link]

• Dunitz, J. D., & Taylor, R. (1997). "Organic Fluorine C-F...H-C Interaction: Weak Hydrogen Bonds or van der Waals Contacts?" European Journal of Organic Chemistry. (Foundational text for interpreting C-F interactions in crystal lattices).

  • [Link][1]

• Sheldrick, G. M. (2015).[1] "Crystal structure refinement with SHELXL." Acta Crystallographica Section C. (The standard protocol for handling CF3 disorder).

  • [Link]

Sources

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• 2. researchgate.net [researchgate.net]
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• 4. Superelectrophiles and the effects of trifluoromethyl substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Crystal structure and Hirshfeld surface analysis of 2-amino-6-[(1-phenyl­eth­yl)amino]-4-(thio­phen-2-yl)pyridine-3,5-dicarbo­nitrile - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane

This guide provides essential safety and handling protocols for 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane, a compound utilized by researchers and professionals in drug development. As there is no specific Safety Data Sheet (SDS) publicly available for this exact molecule, this document synthesizes data from structurally similar compounds to establish a robust safety framework. Our approach is grounded in the understanding of the potential hazards associated with its key functional groups: the amino, sulfonyl, and trifluoroethane moieties.

The primary objective is to ensure your safety by providing a comprehensive understanding of the necessary personal protective equipment (PPE), handling procedures, and emergency responses. By explaining the causality behind each recommendation, we aim to build your confidence and foster a culture of safety in your laboratory.

Hazard Identification and Risk Assessment

Based on an analysis of related chemical structures, 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane is anticipated to present the following hazards. This assessment is derived from compounds such as 2,2,2-Trifluoroethylamine and various aminosulfonyl derivatives.

Hazard Category	Anticipated Hazard	Rationale and Potential Effects
Skin Corrosion/Irritation	Causes skin irritation.[1]	The amino group can be basic and irritant to the skin upon contact. Prolonged exposure may lead to dermatitis.
Serious Eye Damage/Irritation	Causes serious eye irritation.[1][2]	The chemical is likely to be a significant irritant to the eyes, potentially causing redness, pain, and blurred vision.
Respiratory Irritation	May cause respiratory irritation.[1]	Inhalation of vapors or aerosols may irritate the respiratory tract, leading to coughing and shortness of breath.
Acute Oral Toxicity	Harmful if swallowed.[1][3][4]	Ingestion of this compound could lead to harmful systemic effects.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is crucial to mitigate the identified risks. The following protocol outlines the minimum required PPE for handling 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane.

Eye and Face Protection

• Standard Laboratory Use: At a minimum, ANSI Z87.1-compliant safety glasses with side shields are required.

• Risk of Splash: When there is a potential for splashing (e.g., during transfer of larger volumes or reactions under pressure), chemical safety goggles are mandatory. For significant splash risks, a full-face shield should be worn in conjunction with safety goggles.

Skin Protection

• Hand Protection: Wear nitrile gloves as a minimum standard. For prolonged contact or immersion, consider heavier-duty gloves. Always inspect gloves for tears or punctures before use and change them immediately if they become contaminated. Wash hands thoroughly with soap and water after removing gloves.

• Body Protection: A standard laboratory coat should be worn at all times. For procedures with a higher risk of splashes, a chemically resistant apron over the lab coat is recommended. Ensure that the lab coat is fully buttoned.

Respiratory Protection

• Engineering Controls: All handling of 2-(2-Aminoethanesulfonyl)-1,1,1-trifluoroethane that may generate vapors or aerosols must be conducted in a certified chemical fume hood.[5]

• Respirator Use: In situations where engineering controls are not sufficient to maintain exposure below acceptable limits, or during emergency situations, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used. Respirator use requires a formal respiratory protection program, including fit testing and training.

Hygiene Measures

• Wash hands thoroughly after handling the chemical and before leaving the laboratory.[2]

• Do not eat, drink, or smoke in areas where this chemical is handled or stored.[3][6]

• Immediately remove and launder any contaminated clothing before reuse.

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is essential for maintaining a safe laboratory environment.

Handling and Storage Workflow

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